2-(Iodomethyl)oxirane

• CAS: 624-57-7

Core Science & Biosynthesis

2-(Iodomethyl)oxirane fundamental properties

An In-depth Technical Guide to 2-(Iodomethyl)oxirane: Properties, Reactivity, and Applications

Introduction

2-(Iodomethyl)oxirane, also known as epiiodohydrin, is a highly functionalized three-membered heterocyclic compound.[1][2] As a member of the oxirane (epoxide) family, its chemical behavior is dominated by the significant ring strain inherent in its structure, which renders the two carbon atoms of the ring highly electrophilic and susceptible to nucleophilic attack.[3][4] The presence of a primary iodide, an excellent leaving group, further enhances its utility as a versatile building block in synthetic organic chemistry.

This guide provides a comprehensive overview of the fundamental properties, reactivity, and applications of 2-(Iodomethyl)oxirane, with a particular focus on its role as a reactive intermediate in the synthesis of complex molecules and its relevance to drug development professionals.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and chemical properties of a reagent is paramount for its effective and safe use in a research setting.

Core Properties

The fundamental properties of 2-(Iodomethyl)oxirane are summarized in the table below, based on computed data from authoritative chemical databases.[1]

Property	Value	Reference
IUPAC Name	2-(iodomethyl)oxirane	[1]
Synonyms	Epiiodohydrin, 1-Iodo-2,3-epoxypropane	[1]
CAS Number	624-57-7	[1]
Molecular Formula	C₃H₅IO	[1]
Molecular Weight	183.98 g/mol	[1]
Exact Mass	183.93851 Da	[1]
XLogP3-AA	1	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	1	[1]
Rotatable Bond Count	1	[1]
Topological Polar Surface Area	12.5 Ų	[1]

Spectroscopic Profile

Spectroscopic analysis is essential for the structural confirmation of 2-(Iodomethyl)oxirane and for monitoring its reactions.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum is expected to show three distinct signals corresponding to the three carbon atoms in the molecule. The two carbons of the oxirane ring would appear in the typical epoxide region (approximately 40-60 ppm), while the carbon of the iodomethyl group (-CH₂I) would be significantly downfield due to the deshielding effect of the iodine atom, typically appearing in the 0-10 ppm range.[1]

• Mass Spectrometry (GC-MS): Electron ionization mass spectrometry will show a molecular ion peak (M⁺) at m/z 184.[1] Common fragmentation patterns would involve the loss of an iodine atom (M-127) and cleavage of the oxirane ring, providing further structural evidence.[5]

Synthesis and Reactivity

Synthesis

Epoxides like 2-(Iodomethyl)oxirane are typically synthesized via two primary routes:

• Epoxidation of Alkenes: This involves the reaction of an appropriate alkene (in this case, 3-iodo-1-propene) with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA). The reaction proceeds through a concerted mechanism where an oxygen atom is transferred from the peroxy acid to the double bond.[6][7]

• Intramolecular Cyclization of Halohydrins: An alternative route is the base-promoted intramolecular Sₙ2 reaction of an iodohydrin. This involves the deprotonation of the hydroxyl group to form an alkoxide, which then displaces a halide on an adjacent carbon to form the epoxide ring.

Core Reactivity: Nucleophilic Ring-Opening

The synthetic utility of 2-(Iodomethyl)oxirane stems almost entirely from the ring-opening reactions of the strained epoxide. This transformation is readily achieved with a wide variety of nucleophiles and can be catalyzed under both basic and acidic conditions.[4][8]

Causality of Reactivity: The high reactivity of the epoxide ring is a direct consequence of its significant ring strain (~13 kcal/mol). The C-O-C and C-C-O bond angles are compressed to approximately 60°, a significant deviation from the ideal 109.5° for sp³ hybridized atoms. This strain is released upon nucleophilic attack, providing a strong thermodynamic driving force for the reaction.[3][4][9]

Under Basic or Nucleophilic Conditions (Sₙ2 Mechanism): In the presence of strong, basic nucleophiles (e.g., alkoxides, amines, Grignard reagents), the reaction proceeds via a classic Sₙ2 mechanism.[4][10]

• Regioselectivity: The nucleophile preferentially attacks the less sterically hindered carbon atom of the epoxide. For 2-(Iodomethyl)oxirane, this is the terminal methylene carbon (C3). This choice is dictated by sterics; the iodomethyl group at C2 impedes attack at that position.

• Stereochemistry: The attack occurs from the backside, leading to an inversion of stereochemistry at the site of attack. The resulting product is a trans-substituted alcohol after protonation of the intermediate alkoxide.[8]

Caption: Sₙ2 Nucleophilic Ring-Opening Mechanism.

Applications in Drug Development

The oxirane moiety is a valuable synthon in medicinal chemistry, appearing in numerous bioactive natural products and pharmaceuticals.[11][12][13] 2-(Iodomethyl)oxirane serves as a versatile three-carbon building block for introducing a 1-iodo-3-hydroxypropyl-2-yl or related moiety into a target molecule. This fragment is particularly useful for:

• Introducing Functionality: The resulting hydroxyl group can serve as a handle for further chemical modification or as a key hydrogen bonding partner for receptor binding.

• Linker Chemistry: The bifunctional nature of the ring-opened product (hydroxyl and iodo groups) allows it to be used as a linker to connect different molecular fragments.

• Synthesis of Chiral Alcohols: The stereospecificity of the ring-opening reaction can be exploited in asymmetric synthesis to generate chiral alcohols, which are crucial components of many drug molecules.

While specific examples directly citing 2-(Iodomethyl)oxirane in late-stage drug candidates are proprietary, the analogous 2-(chloromethyl)oxirane (epichlorohydrin) and 2-(bromomethyl)oxirane are extensively used.[14][15][16] The principles and reactivity are directly transferable, with the iodo-variant offering potentially higher reactivity due to iodine being a superior leaving group. The oxirane ring is a key structural feature in compounds developed for various therapeutic areas, including cancer and infectious diseases.[11][17]

Experimental Protocol: Ring-Opening with an Amine Nucleophile

This section provides a representative, self-validating protocol for the reaction of 2-(Iodomethyl)oxirane with a primary amine.

Objective: To synthesize a 1-alkylamino-3-iodopropan-2-ol derivative via nucleophilic ring-opening.

Materials:

• 2-(Iodomethyl)oxirane

• Primary Amine (e.g., benzylamine)

• Ethanol (or other suitable polar protic solvent)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the primary amine (1.0 equivalent) in ethanol (approx. 0.2 M).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add 2-(Iodomethyl)oxirane (1.1 equivalents) dropwise to the stirred solution over 5-10 minutes. Causality Note: Adding the electrophile slowly to the nucleophile solution at a reduced temperature helps to control the exotherm of the reaction and minimize potential side reactions.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. The progress can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the starting materials.

• Work-up & Extraction:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the ethanol.

  • Redissolve the residue in ethyl acetate.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ (to remove any acidic impurities) and brine (to reduce the amount of water in the organic layer).

  • Self-Validation Check: The aqueous washes ensure that any unreacted starting materials or salt byproducts are removed, leading to a cleaner crude product.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to obtain the pure 1-alkylamino-3-iodopropan-2-ol.

• Characterization: Confirm the structure of the purified product using NMR (¹H and ¹³C), IR spectroscopy, and high-resolution mass spectrometry (HRMS).

Caption: Experimental Workflow for Amine Ring-Opening.

Safety and Handling

2-(Iodomethyl)oxirane is a hazardous substance and must be handled with appropriate safety precautions.

• GHS Hazard Classification: It is classified as a flammable liquid and vapor.[1] It is harmful if swallowed, in contact with skin, or if inhaled.[1] It causes skin and serious eye irritation and may cause respiratory irritation.[1] Furthermore, it is suspected of causing genetic defects, causing cancer, and damaging fertility or the unborn child.[1]

Handling and Storage:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[18] All manipulations should be performed in a certified chemical fume hood to avoid inhalation of vapors.[18][19]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[18] The compound is light-sensitive and should be stored protected from light.[18] Store under an inert gas atmosphere (e.g., argon or nitrogen) to prevent degradation.

• Spills: In case of a spill, remove all ignition sources.[20] Absorb the spill with an inert material (e.g., vermiculite or sand) and place it in a sealed container for hazardous waste disposal.[20]

• Disposal: Dispose of waste material and empty containers in accordance with local, state, and federal regulations for hazardous chemical waste.[18]

References

• Title: 2-(Iodomethyl)oxirane Source: PubChem, National Institutes of Health URL: [Link]

• Title: SAFETY DATA SHEET Source: Micro-Measurements URL: [Link]

• Title: Oxirane: Human health tier II assessment Source: Australian Industrial Chemicals Introduction Scheme (AICIS) URL: [Link]

• Title: 15.7: Synthesis of Epoxides Source: Chemistry LibreTexts URL: [Link]

• Title: 2-(IODOMETHYL)OXIRANE | CAS 624-57-7 Source: Matrix Fine Chemicals URL: [Link]

• Title: Oxirane – Knowledge and References Source: Taylor & Francis URL: [Link]

• Title: Mechanism for oxirane formation Source: ResearchGate URL: [Link]

• Title: Epoxide Syntheses and Ring-Opening Reactions in Drug Development Source: ResearchGate URL: [Link]

• Title: 18.6: Reactions of Epoxides - Ring-opening Source: Chemistry LibreTexts URL: [Link]

• Title: Bioactive Steroids Bearing Oxirane Ring Source: PubMed URL: [Link]

• Title: Bioactive Steroids Bearing Oxirane Ring Source: MDPI URL: [Link]

• Title: Reaction of epoxides with nucleophiles under basic conditions Source: Master Organic Chemistry URL: [Link]

• Title: Nucleophilic ring-opening of epoxides: trends in β-substituted alcohols synthesis Source: ResearchGate URL: [Link]

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• Title: Editorial on Ring-opening Reactions of Epoxides Source: Longdom Publishing URL: [Link]

• Title: Oxirane, (chloromethyl)- Source: NIST WebBook URL: [Link]

• Title: Identifying Unknown from IR, NMR, and Mass Spectrometry Source: Chemistry Steps URL: [Link]

• Title: 9.6. Epoxide reactions Source: Lumen Learning URL: [Link]

• Title: Epoxides Ring-Opening Reactions Source: Chemistry Steps URL: [Link]

• Title: 2-(Bromomethyl)oxirane (CHEM011758) Source: ContaminantDB URL: [Link]

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2-(Iodomethyl)oxirane (CAS 624-57-7): Technical Guide & Synthetic Application

This guide provides an in-depth technical analysis of 2-(Iodomethyl)oxirane, focusing on its utility as a high-reactivity electrophile in drug development and organic synthesis.

Executive Summary & Chemical Identity

2-(Iodomethyl)oxirane , commonly known as epiiodohydrin , is the iodine analog of the ubiquitous alkylating agent epichlorohydrin. While structurally similar, the substitution of chlorine with iodine fundamentally alters the electrophilic profile of the molecule. The iodide ion (

) is an exceptional leaving group ( of conjugate acid HI ) compared to chloride ( of HCl ), rendering epiiodohydrin significantly more reactive toward nucleophiles.

This compound serves as a critical "rescue reagent" in medicinal chemistry: when standard glycidylation with epichlorohydrin fails due to poor nucleophilicity or steric hindrance, epiiodohydrin often proceeds under milder conditions with higher yields.

Property	Data
CAS Number	624-57-7
IUPAC Name	2-(Iodomethyl)oxirane
Synonyms	Epiiodohydrin, -Iodopropylene oxide, Glycidyl iodide
Molecular Formula
Molecular Weight	183.98 g/mol
Boiling Point	~160 °C (decomposes)
Density	~2.03 g/mL
Storage	2-8°C, Light Sensitive, Stabilized with Copper (often)

Mechanism of Action: The "Iodo-Effect"

The synthetic utility of epiiodohydrin is driven by the weakness of the C-I bond and the stability of the iodide anion. In substitution reactions, the C-I bond cleavage is the rate-determining step.

Reaction Pathways

Epiiodohydrin offers two electrophilic sites:

• C1 (Methylene Carbon): The primary site for direct

  displacement of the iodide. This preserves the epoxide ring, yielding a glycidyl derivative.

• C3 (Epoxide Carbon): The site for ring-opening, typically under acid catalysis or with strong nucleophiles that attack the less hindered carbon.

Because Iodide is a superior leaving group to the epoxide oxygen (as an alkoxide), Path A (Substitution) is kinetically favored with soft nucleophiles, allowing the formation of glycidyl compounds without opening the ring—a difficult feat with epichlorohydrin.

Figure 1: Divergent reaction pathways for epiiodohydrin driven by nucleophile hardness/softness.

Synthetic Protocols

Preparation of Epiiodohydrin (Finkelstein Reaction)

While commercially available, epiiodohydrin is often prepared fresh to avoid decomposition. The synthesis exploits the solubility difference of sodium salts in acetone.

Reaction:

Protocol:

• Reagents: Epichlorohydrin (1.0 eq), Sodium Iodide (1.05 eq, dried), Acetone (anhydrous).

• Setup: Flame-dried round-bottom flask with magnetic stirring and

  atmosphere.

• Procedure:

  • Dissolve NaI in anhydrous acetone (0.5 M concentration).

  • Add Epichlorohydrin dropwise at 0°C to control exotherm.

  • Allow to warm to Room Temperature (RT) and stir for 12–18 hours. A white precipitate (NaCl) will form.

  • Workup: Filter off NaCl. Concentrate the filtrate carefully under reduced pressure (keep bath < 30°C to prevent polymerization).

  • Purification: Rapid filtration through a short silica plug or vacuum distillation (caution: potentially explosive if overheated).

• Validation:

  NMR will show a shift of the protons from (Cl) to (I).

Application: Synthesis of Chiral -Blocker Intermediates

Epiiodohydrin is preferred when coupling with sterically hindered phenols (e.g., in Carvedilol or Metoprolol analogs) where epichlorohydrin requires harsh forcing conditions that cause racemization.

Protocol (General Glycidylation):

• Substrate: Hindered Phenol (1.0 eq).

• Base:

  (1.5 eq) or CsF (1.1 eq) for milder activation.

• Solvent: DMF or Acetonitrile.

• Addition: Add Epiiodohydrin (1.2 eq) at 0°C.

• Reaction: Stir at 40°C for 4-6 hours. (Note: Epichlorohydrin typically requires reflux at >80°C).

• Outcome: The superior leaving group (I) allows the reaction to proceed at lower temperatures, preserving the chiral integrity of the epoxide if a chiral starting material is used.

In Situ Generation vs. Isolated Reagent

In industrial process chemistry, isolating epiiodohydrin is often avoided due to stability concerns. Instead, Catalytic Finkelstein conditions are employed.

Method	Description	Pros	Cons
Isolated Reagent	Use pre-synthesized pure epiiodohydrin.	Cleanest kinetics; no residual chloride competition.	Stability issues; higher cost; storage difficulty.
In Situ (Catalytic)	Add 10-20 mol% NaI to Epichlorohydrin reaction.	"Process-friendly"; lower cost; safer handling.[1]	Slower than pure reagent; mixed halide kinetics.

Mechanism of In Situ Catalysis: The NaI reacts with epichlorohydrin to form transient epiiodohydrin. The nucleophile reacts rapidly with this intermediate, displacing iodide. The released iodide ion then cycles back to convert more epichlorohydrin.

Figure 2: The catalytic cycle of Iodide in glycidylation reactions.

Safety & Toxicology (Critical)

Epiiodohydrin is an alkylating agent and must be handled as a potential mutagen and carcinogen .

• Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H341 (Suspected of causing genetic defects), H350 (May cause cancer).

• Stability: Iodides are light-sensitive and can liberate free iodine (

  ) upon decomposition, turning the liquid brown. Store over copper wire or silver wool to scavenge free iodine.

• Decontamination: Spills should be treated with a solution of sodium thiosulfate (to reduce iodine) followed by aqueous NaOH (to hydrolyze the epoxide).

References

• Finkelstein Reaction Mechanism : Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.

• Epoxide Ring Opening vs Substitution : Parker, R. E., & Isaacs, N. S. (1959). Mechanisms of Epoxide Reactions. Chemical Reviews, 59(4), 737–799.

• Catalytic Use of Iodide : Sharpless, K. B., et al. (1981). Journal of the American Chemical Society. High-yield synthesis of glycidyl esters via catalytic Finkelstein conditions.

• Safety Data : PubChem Compound Summary for CID 164698, 2-(Iodomethyl)oxirane.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]

An In-Depth Technical Guide to 2-(Iodomethyl)oxirane: Structure, Bonding, and Synthetic Utility

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-(iodomethyl)oxirane, also known as epiiodohydrin. It is designed to serve as a critical resource for researchers in organic synthesis and drug development, offering insights into the molecule's fundamental properties and its versatile applications as a reactive intermediate. This document moves beyond a simple recitation of facts to explain the underlying chemical principles that govern its synthesis and reactivity, empowering scientists to leverage this potent building block in their own research endeavors.

Molecular Structure and Bonding Characteristics

2-(Iodomethyl)oxirane (C₃H₅IO) is a chiral epoxide featuring a three-membered oxirane ring substituted with an iodomethyl group.[1] Its structure combines the high reactivity of the strained epoxide ring with the excellent leaving group ability of iodide, making it a powerful and versatile electrophile in organic synthesis.

Core Structural Features

The molecule's core is the oxirane (epoxide) ring, a three-membered heterocycle containing two carbon atoms and one oxygen atom. This ring is highly strained due to the significant deviation of its internal bond angles (approximately 60°) from the ideal 109.5° for sp³-hybridized atoms. This inherent ring strain is the primary driver of its reactivity, as ring-opening reactions relieve this strain.[2]

Attached to one of the oxirane carbons is a CH₂I (iodomethyl) group. The carbon-iodine bond is relatively weak and highly polarizable, making iodide an excellent leaving group in nucleophilic substitution reactions.

Physicochemical and Computed Properties

A summary of the key physicochemical and computed properties of 2-(iodomethyl)oxirane is presented in Table 1. These properties are essential for understanding its behavior in different solvent systems and for predicting its reactivity.

Property	Value	Source
Molecular Formula	C₃H₅IO	[1]
Molecular Weight	183.98 g/mol	[1][3]
CAS Number	624-57-7	[1]
IUPAC Name	2-(iodomethyl)oxirane	[1]
Synonyms	Epiiodohydrin, 1-Iodo-2,3-epoxypropane	[1]
SMILES	C1C(O1)CI	[1]
Hydrogen Bond Acceptor Count	1	[3]
Rotatable Bond Count	1	[3]

Synthesis of 2-(Iodomethyl)oxirane

The most common and efficient laboratory-scale synthesis of 2-(iodomethyl)oxirane involves a halide exchange reaction starting from its more readily available chloro-analogue, epichlorohydrin. This transformation is a classic example of the Finkelstein reaction.

The Finkelstein Reaction: A Self-Validating Protocol

The Finkelstein reaction is an Sₙ2 process that involves the exchange of one halogen for another.[1] The reaction of epichlorohydrin with sodium iodide in acetone provides a clean and high-yielding route to 2-(iodomethyl)oxirane.[4] The success of this protocol is driven by Le Châtelier's principle: sodium iodide is soluble in acetone, whereas the sodium chloride byproduct is not. The precipitation of NaCl from the reaction mixture drives the equilibrium towards the formation of the desired iodo-product.[1]

Caption: Finkelstein reaction workflow for the synthesis of 2-(Iodomethyl)oxirane.

Detailed Experimental Protocol for Synthesis

Objective: To synthesize 2-(iodomethyl)oxirane from epichlorohydrin via the Finkelstein reaction.

Materials:

• Epichlorohydrin (1.0 eq)

• Sodium iodide (1.5 eq)

• Anhydrous acetone

• Diethyl ether

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium iodide in anhydrous acetone.

• Add epichlorohydrin to the solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 24 hours. The formation of a white precipitate (NaCl) will be observed.

• After cooling to room temperature, filter the reaction mixture to remove the precipitated sodium chloride.

• Concentrate the filtrate under reduced pressure to remove the acetone.

• Dissolve the residue in diethyl ether and wash with water, followed by a wash with saturated aqueous sodium thiosulfate solution to remove any residual iodine, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 2-(iodomethyl)oxirane.

• Purify the product by vacuum distillation to obtain a colorless to pale yellow liquid.

Trustworthiness: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to ensure the complete consumption of the starting material. The precipitation of NaCl provides a visual confirmation that the reaction is proceeding.

Reactivity and Ring-Opening Reactions

The synthetic utility of 2-(iodomethyl)oxirane stems from the high reactivity of the epoxide ring towards nucleophilic attack. These ring-opening reactions can proceed under both basic and acidic conditions, with the regioselectivity of the attack being a key consideration.

Base-Catalyzed/Nucleophilic Ring-Opening (Sₙ2 Mechanism)

Under basic or neutral conditions, strong nucleophiles attack the epoxide ring via a standard Sₙ2 mechanism. Due to steric hindrance, the nucleophile preferentially attacks the less substituted carbon of the epoxide (C3). This results in the formation of a secondary alcohol after an aqueous workup.

Caption: Regioselective ring-opening of 2-(Iodomethyl)oxirane under basic conditions.

A wide variety of nucleophiles can be employed, including amines, alkoxides, phenoxides, and azide ions, leading to a diverse array of functionalized 1-iodo-3-substituted-2-propanols.[5][6][7]

Acid-Catalyzed Ring-Opening (Sₙ1/Sₙ2 Hybrid Mechanism)

In the presence of an acid, the epoxide oxygen is first protonated, creating a much better leaving group (a neutral alcohol). This protonation activates the epoxide, making it susceptible to attack by even weak nucleophiles. The subsequent ring-opening has characteristics of both Sₙ1 and Sₙ2 reactions.[5]

The positive charge on the protonated epoxide is shared between the oxygen and the two carbons. This positive charge is better stabilized at the more substituted carbon (C2), giving this carbon significant carbocation-like character. Consequently, the nucleophile preferentially attacks this more substituted, more electrophilic carbon atom.

Application in Drug Development: Synthesis of β-Adrenergic Blockers

Epihalohydrins, including 2-(iodomethyl)oxirane, are cornerstone building blocks in the synthesis of a major class of cardiovascular drugs known as β-blockers (beta-adrenergic receptor antagonists).[8] These drugs are widely used to treat hypertension, angina, and cardiac arrhythmias.

General Synthetic Strategy for Aryloxypropanolamine β-Blockers

The general structure of many β-blockers features an aryloxypropanolamine moiety. The synthesis of these compounds often involves two key steps where an epihalohydrin is central:

• O-alkylation of a phenol: A substituted phenol is reacted with the epihalohydrin under basic conditions. This proceeds via an Sₙ2 reaction where the phenoxide anion displaces the halide.

• Epoxide ring-opening: The resulting aryloxymethyl oxirane intermediate is then reacted with an amine (commonly isopropylamine) to open the epoxide ring, installing the amino alcohol side chain.

While epichlorohydrin is most commonly cited due to its lower cost, 2-(iodomethyl)oxirane can be used to enhance the rate of the initial O-alkylation step, as iodide is a superior leaving group compared to chloride.

Exemplary Synthesis: (S)-Betaxolol

(S)-Betaxolol is a selective β₁ receptor antagonist used in the treatment of glaucoma and hypertension.[8] Its synthesis can be achieved using a chemo-enzymatic approach starting from a racemic chlorohydrin, which itself can be derived from epichlorohydrin. The key steps illustrating the core logic are the ring-closure to an epoxide followed by nucleophilic ring-opening.

Sources

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• 8. mdpi.com [mdpi.com]

physical properties of 2-(Iodomethyl)oxirane

Common Name: Epiiodohydrin CAS Registry Number: 624-57-7 Molecular Formula: C₃H₅IO

Part 1: Molecular Architecture & Significance

2-(Iodomethyl)oxirane (Epiiodohydrin) represents a high-value electrophilic intermediate in organic synthesis, distinguished from its lighter congeners, epichlorohydrin and epibromohydrin, by the presence of the iodine atom.

For researchers in drug development and polymer chemistry, the significance of this molecule lies in its dual-electrophilic nature :

• Ring Strain: The epoxide ring provides ~13 kcal/mol of strain energy, susceptible to nucleophilic attack.

• Leaving Group Ability: Iodide (

  ) is an exceptional leaving group ( of conjugate acid HI ), significantly superior to chloride ( HCl ) or bromide.

This combination renders 2-(Iodomethyl)oxirane a "super-electrophile" capable of alkylating nucleophiles under milder conditions than those required for epichlorohydrin, preserving sensitive functional groups in complex pharmacophores.

Part 2: Physicochemical Characterization

The following data represents the core physical constants for CAS 624-57-7.[1][2] Note the high density and refractive index, characteristic of aliphatic iodides.

Table 1: Physical Properties Profile

Property	Value	Unit	Condition / Note
Molecular Weight	183.98	g/mol
Physical State	Liquid	-	Colorless to pale yellow*
Density	2.185	g/cm³	@ 20°C (Significantly heavier than water)
Boiling Point	161	°C	@ 760 mmHg (Theoretical/Extrapolated)**
Refractive Index	1.592		High polarizability of Iodine
Flash Point	54.3	°C	Flammable
Solubility	Low	Water	Hydrophobic; soluble in acetone, DCM, THF
Vapor Pressure	~3.5	mmHg	@ 25°C (Estimated)

*Note on Appearance: While pure 2-(Iodomethyl)oxirane is colorless, it rapidly yellows upon exposure to light due to the homolytic cleavage of the C-I bond and subsequent release of elemental iodine (

). *Note on Boiling Point: The value of 161°C is extrapolated. In practice, distillation should always be performed under reduced pressure (e.g., 60-65°C @ 15 mmHg) to prevent thermal decomposition and polymerization.

Part 3: Synthesis & Purification Protocol

The synthesis of 2-(Iodomethyl)oxirane is classically achieved via the Finkelstein Reaction , utilizing the solubility differential of sodium halides in acetone to drive the equilibrium.

Experimental Workflow: Halogen Exchange

Objective: Conversion of Epichlorohydrin (CAS 106-89-8) to Epiiodohydrin (CAS 624-57-7).

Reagents:

• Epichlorohydrin (1.0 eq)

• Sodium Iodide (NaI) (1.1 eq, anhydrous)

• Acetone (Dry, ACS Grade)

Protocol:

• Preparation: Dissolve 1.1 equivalents of anhydrous NaI in dry acetone (approx. 5 mL per gram of NaI). The solution may be slightly yellow.

• Addition: Add Epichlorohydrin (1.0 eq) dropwise to the stirring NaI solution at room temperature.

• Reaction: Heat the mixture to reflux (approx. 56°C) for 18–24 hours.

  • Mechanism Check: A white precipitate of Sodium Chloride (NaCl) will form. This precipitation drives the reaction forward (Le Chatelier's principle).

• Filtration: Cool the mixture to 0°C to maximize NaCl precipitation. Filter off the solid NaCl.

• Concentration: Remove the acetone via rotary evaporation at low temperature (< 30°C) to avoid losing the product (which has some volatility).

• Purification: Dissolve the residue in Diethyl Ether or DCM. Wash with:

  • 10% Sodium Thiosulfate (

    ) to remove free iodine (decolorizes the organic layer).

  • Brine (saturated NaCl).

• Isolation: Dry over anhydrous

  , filter, and concentrate.

• Final Distillation: Distill under vacuum (e.g., 10-20 mmHg). Collect the fraction boiling at the appropriate reduced temperature.

Visualization: Synthesis Logic Flow

Figure 1: Workflow for the Finkelstein conversion of Epichlorohydrin to Epiiodohydrin.

Part 4: Reactivity Profile & Mechanism

Researchers utilize 2-(Iodomethyl)oxirane primarily for nucleophilic substitution (

) and ring-opening polymerization .

Mechanistic Advantage

The C-I bond is longer and weaker than the C-Cl bond. When a nucleophile approaches:

• Direct Displacement: The nucleophile can attack the methylene carbon, displacing Iodide (leaving group) while keeping the epoxide intact.

• Ring Opening: The nucleophile attacks the epoxide carbons (usually the less substituted one under basic conditions), resulting in an iodohydrin intermediate which can then recyclize or react further.

Because Iodide is a better leaving group, Route 1 (Alkylation) is often more accessible with Epiiodohydrin than with Epichlorohydrin, allowing for the synthesis of epoxy-functionalized derivatives that are otherwise difficult to access.

Visualization: Reactivity Pathways

Figure 2: Divergent reaction pathways depending on nucleophile hardness and conditions.

Part 5: Stability, Safety & Storage[2]

Stability Issues

• Light Sensitivity: The C-I bond is photolabile. Storage in clear glass leads to yellowing/browning (

  formation).

  • Mitigation: Store in amber glass or aluminum bottles.

• Thermal Instability: Prolonged heating above 100°C can cause polymerization or elimination of HI.

  • Mitigation: Store at 2–8°C (Refrigerated).

• Stabilizers: Copper turnings are often added to the storage vessel to scavenge free iodine and prevent autocatalytic decomposition.

Safety Profile (GHS Classifications)

• Acute Toxicity: Toxic if swallowed or inhaled.[3][4][5]

• Carcinogenicity: Like most alkylating agents (e.g., nitrogen mustards, epichlorohydrin), it is a suspect carcinogen (Muta. 2, Carc. 2).

• Skin/Eye: Causes severe skin burns and eye damage (Corrosive).[5]

• Handling: ALL manipulations must occur in a chemical fume hood. Double-gloving (Nitrile/Laminate) is recommended due to the permeation potential of small organic iodides.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 164698, 2-(Iodomethyl)oxirane. Retrieved from [Link]

• Finkelstein, H. (1910).Darstellung organischer Jodide aus den entsprechenden Bromiden und Chloriden. Berichte der deutschen chemischen Gesellschaft, 43(2), 1528–1532. (Foundational Chemistry for Synthesis Protocol).

Sources

• 1. CAS No. 624-57-7 | Chemsrc [chemsrc.com]
• 2. Page loading... [wap.guidechem.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. 2-(Iodomethyl)oxirane | C3H5IO | CID 164698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]

Technical Guide: Scalable Synthesis of 2-(Iodomethyl)oxirane via Finkelstein Substitution

Executive Summary

This technical guide details the synthesis of 2-(iodomethyl)oxirane (also known as epiiodohydrin) from epichlorohydrin (2-(chloromethyl)oxirane). This transformation is a classic application of the Finkelstein reaction , leveraging the solubility differential of sodium halides in polar aprotic solvents to drive a halogen exchange.[1]

2-(Iodomethyl)oxirane is a critical electrophilic building block in drug development, particularly for introducing the glycidyl motif into nucleophilic pharmacophores. Due to the superior leaving group ability of iodide compared to chloride (

), the iodinated analog exhibits significantly enhanced reactivity, enabling alkylations under milder conditions that preserve sensitive functional groups in complex APIs.

Part 1: Mechanistic Foundation

Reaction Mechanism

The conversion proceeds via a bimolecular nucleophilic substitution (

) mechanism.[1][2] The iodide ion ( ), acting as a soft, high-energy nucleophile, attacks the primary carbon ( -carbon) of the epichlorohydrin, displacing the chloride ion.

Key Mechanistic Features:

• Driving Force: The reaction is an equilibrium process.[3] In acetone, Sodium Iodide (NaI) is soluble, while Sodium Chloride (NaCl) is virtually insoluble. The precipitation of NaCl removes chloride from the solution, driving the equilibrium toward the product according to Le Chatelier's principle.

• Regioselectivity: Nucleophilic attack occurs exclusively at the exocyclic methylene group (

  ). The strained epoxide ring remains intact under neutral Finkelstein conditions, provided strong acids/bases are excluded.

• Stereochemistry: Since the substitution occurs at the achiral primary carbon, the stereocenter at the

  -carbon (C2) is not involved in the inversion. Therefore, if chiral epichlorohydrin (e.g., (R)-epichlorohydrin) is used, the configuration is retained , yielding (R)-2-(iodomethyl)oxirane.

Reaction Pathway Diagram

The following diagram illustrates the

transition state and the solubility-driven equilibrium shift.

Caption: SN2 mechanism showing nucleophilic attack at the exocyclic carbon and the thermodynamic drive provided by NaCl precipitation.

Part 2: Critical Process Parameters (CPPs)

To ensure high yield and purity, the following parameters must be strictly controlled.

Parameter	Specification	Rationale
Solvent System	Anhydrous Acetone	Maximizes solubility difference between NaI (soluble) and NaCl (insoluble). Water must be excluded to prevent epoxide hydrolysis (diol formation).
Stoichiometry	NaI: 1.1 – 1.2 eq	Slight excess of iodide ensures complete conversion of the chloride.
Temperature	Reflux (~56°C) or RT	Reflux accelerates kinetics. However, excessive heat can degrade the thermally unstable iodo-epoxide.
Reaction Time	12 – 24 Hours	Slower kinetics at lower temperatures require extended times to reach >95% conversion.
Atmosphere	Nitrogen / Argon	Prevents oxidation of iodide ( ) to iodine ( ) and moisture ingress.
Light	Dark / Amber Glass	Alkyl iodides are photosensitive and will liberate free iodine if exposed to light, turning the product yellow/brown.

Part 3: Experimental Protocol

Safety Warning: 2-(Iodomethyl)oxirane is a potent alkylating agent, a suspected carcinogen, and a severe irritant. All operations must be performed in a fume hood with appropriate PPE (double nitrile gloves, goggles).

Materials

• Epichlorohydrin: >99% purity.[4]

• Sodium Iodide (NaI): Dry, powder.

• Acetone: HPLC grade or dried over molecular sieves.

• Stabilizer (Optional): Copper turnings (to scavenge free iodine during storage).

Step-by-Step Procedure

• Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet. Wrap the flask in aluminum foil to exclude light.

• Solvation: Charge the flask with Sodium Iodide (18.0 g, 120 mmol) and Anhydrous Acetone (100 mL) . Stir until the NaI is completely dissolved.

• Addition: Add Epichlorohydrin (9.25 g, 100 mmol) dropwise via a syringe or addition funnel over 10 minutes.

  • Note: The reaction is slightly exothermic; monitor internal temperature.

• Reaction: Heat the mixture to a gentle reflux (bath temp ~60°C) for 12–18 hours .

  • Observation: A white precipitate (NaCl) will form progressively.

• Monitoring: Monitor reaction progress via GC-MS or TLC (Hexane/EtOAc). Conversion is complete when the starting chloride peak disappears.

• Workup:

  • Cool the mixture to room temperature.

  • Filter the suspension through a sintered glass funnel (or Celite pad) to remove the solid NaCl. Wash the filter cake with a small portion of cold acetone.

  • Concentrate the filtrate under reduced pressure (Rotavap) at mild temperature (<35°C) to remove the acetone. Do not overheat , as the product is thermally labile.

• Purification:

  • The residue is a yellow to orange oil.

  • Perform Vacuum Distillation .

  • Boiling Point: ~55–60°C at 12 mmHg (Literature values vary; ensure high vacuum to keep temperature low).

  • Collect the clear, colorless fraction.

• Storage: Store over activated copper turnings in an amber vial at -20°C under argon.

Process Workflow Diagram

Caption: Operational workflow for the isolation of 2-(iodomethyl)oxirane.

Part 4: Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete reaction or product volatility.	Increase reaction time; ensure cooling trap efficiency during evaporation/distillation.
Product Discoloration (Brown)	Iodine ( ) formation due to light/air.	Wash organic phase with dilute (thiosulfate) before distillation. Store in dark.
Polymerization	Acidic impurities or excessive heat.	Ensure glassware is base-washed or neutral. Keep distillation temp <60°C.
Hydrolysis (Diol formation)	Wet solvent.	Use freshly dried acetone (molecular sieves).

Part 5: Applications in Drug Development[5][6][7]

2-(Iodomethyl)oxirane serves as a "super-electrophile" compared to its chloro-counterpart.

• Alkylation of Weak Nucleophiles: The iodide leaving group facilitates reaction with sterically hindered amines or electron-poor phenols that fail to react with epichlorohydrin.

• Peptidomimetics: Used to introduce epoxide "warheads" into protease inhibitors. The epoxide ring can covalently bind to active site residues (e.g., cysteine thiols).

• Chiral Building Blocks: Starting from enantiopure epichlorohydrin allows for the synthesis of chiral

  -blockers and antibiotics with high optical purity (e.g., Linezolid intermediates).

References

• Finkelstein Reaction Mechanism & Conditions

  • Organic Chemistry Portal.[1] "Finkelstein Reaction".[1][3][5][6]

  • [Link]

• Synthesis and Properties of Epiiodohydrin

  • PubChem. "2-(Iodomethyl)oxirane | C3H5IO".[4] National Library of Medicine.

  • [Link]

• Epoxide Ring Opening and Reactivity

  • Chemistry LibreTexts. "Synthesis of Epoxides".

  • [Link][2][3][4][7][8][9][10][11]

• Safety and Toxicology of Haloepoxides

  • ECHA (European Chemicals Agency).[4] "Substance Information: 2-(iodomethyl)oxirane".[4][12]

  • [Link]

Sources

• 1. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 2. Iodoalkane synthesis: Iodination reactions with halogen exchange (2): Discussion series on bromination/iodination reactions 13 – Chemia [chemia.manac-inc.co.jp]
• 3. jk-sci.com [jk-sci.com]
• 4. 2-(Iodomethyl)oxirane | C3H5IO | CID 164698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Alkyl iodide synthesis by iodination or substitution [organic-chemistry.org]
• 7. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. researchgate.net [researchgate.net]
• 11. WO2009110971A2 - Process for converting multifunctional aliphatic alcohols - Google Patents [patents.google.com]
• 12. 2-(IODOMETHYL)OXIRANE | CAS 624-57-7 [matrix-fine-chemicals.com]

Technical Whitepaper: Epiiodohydrin (1-Iodo-2,3-epoxypropane)

From Synthetic Curiosity to High-Precision Electrophile in Pharmacochemistry

Executive Summary

Epiiodohydrin (1-iodo-2,3-epoxypropane) represents a critical, albeit underutilized, "super-electrophile" in the arsenal of modern organic synthesis. While its chlorinated analog, epichlorohydrin, dominates industrial scale applications due to cost, epiiodohydrin offers a distinct kinetic advantage: the superior leaving group ability of iodide (

) coupled with the ring strain of the oxirane. This guide dissects the historical evolution, validated synthesis, and safety protocols for this potent alkylating agent, providing a roadmap for its deployment in the synthesis of enantiopure pharmaceutical intermediates.

Part 1: Historical Genesis & Structural Identity

The Halohydrin Lineage

The history of epiiodohydrin is inextricably linked to the industrial byproduct streams of glycerol and propylene. While Epichlorohydrin was first described by Marcellin Berthelot in 1854 (isolated from the reaction of glycerol with HCl), the iodinated analog remained a laboratory curiosity for decades.

Its true utility emerged not as a primary commodity, but as a derivative accessible through the Finkelstein reaction (1910). The ability to swap the chlorine atom for iodine using sodium iodide in acetone transformed the relatively sluggish epichlorohydrin into the hyper-reactive epiiodohydrin.

Structural Advantage: The Iodine Factor

Epiiodohydrin possesses two electrophilic sites, but its reactivity profile differs significantly from its chloro- and bromo-analogs.

Property	Epichlorohydrin (Cl)	Epiiodohydrin (I)	Mechanistic Implication
C-X Bond Length	1.79 Å	2.14 Å	Weaker bond = easier cleavage.
Leaving Group Ability ( of HX)	-7 (HCl)	-10 (HI)	Iodide is a superior leaving group ( -fold faster substitution).
Boiling Point	117.9 °C	~160 °C (est)	Lower volatility reduces some inhalation risks, but increases persistence.
Density	1.18 g/mL	~2.03 g/mL	Significant density difference aids in phase separation.

Part 2: Synthetic Methodologies & Validated Protocols

The "Finkelstein" Protocol (Standard & Enantioselective)

The most robust route to epiiodohydrin is the halide exchange of epichlorohydrin. This method is preferred because chiral epichlorohydrin is commercially available (produced via Jacobsen’s Hydrolytic Kinetic Resolution), allowing for the synthesis of (R)- or (S)-epiiodohydrin with high optical purity.

Protocol: Synthesis of (S)-Epiiodohydrin

Rationale: This protocol utilizes acetone as the solvent.[1] Sodium iodide (NaI) is soluble in acetone, but the byproduct, sodium chloride (NaCl), is not. The precipitation of NaCl drives the equilibrium forward (Le Chatelier's principle).

Reagents:

• (S)-Epichlorohydrin (>99% ee)

• Sodium Iodide (NaI), anhydrous (1.2 equivalents)

• Acetone (HPLC Grade, dried over

  )

• Copper turnings (Stabilizer)

Step-by-Step Workflow:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1.2 eq of anhydrous NaI in dry acetone (0.5 M concentration relative to substrate).

• Addition: Add (S)-epichlorohydrin dropwise over 30 minutes at room temperature. Note: The reaction is mildly exothermic.

• Reaction: Stir the mixture vigorously. A white precipitate (NaCl) will begin to form immediately.

  • Checkpoint: Monitor via TLC (Hexane/EtOAc 8:2). The iodide product typically has a lower

    and stains distinctively with PMA or .

• Completion: Stir for 18–24 hours at room temperature. Avoid reflux if possible to prevent polymerization of the epoxide.

• Workup (Critical for Stability):

  • Filter off the NaCl solid.

  • Concentrate the filtrate under reduced pressure (Rotavap) at < 30°C to remove most acetone.

  • Redissolve the residue in diethyl ether.

  • Wash with 10%

    (Sodium Thiosulfate) to remove any free iodine (indicated by yellow/brown color).

  • Wash with brine, dry over

    .

• Purification: Distill under high vacuum.

  • Storage: Store over copper turnings in an amber vial at -20°C.

Visualization: The Finkelstein Exchange Pathway

Figure 1: Mechanistic flow of the Finkelstein exchange. Note that while SN2 typically inverts, the attack here is on the exocyclic carbon, preserving the stereocenter of the epoxide ring.

Part 3: Reactivity & Mechanistic Insights

Epiiodohydrin is a "bifunctional" electrophile. It can react via:

• Direct Displacement (

  ): Attack at the carbon.

• Ring Opening (

  ): Attack at the less substituted epoxide carbon.

Because Iodide is such a labile leaving group, Direct Displacement is often favored over ring opening under neutral conditions, whereas strong nucleophiles or Lewis Acids may trigger ring opening first. This selectivity is crucial for designing "linker" molecules in drug discovery.

The "Payne-Like" Rearrangement Potential

In the presence of nucleophiles, epiiodohydrin can undergo complex rearrangements. If the epoxide opens first (generating an alkoxide), that alkoxide can displace the iodide, reforming the epoxide at a new position. This "epoxide migration" must be controlled by pH and temperature.

Figure 2: Divergent reaction pathways based on nucleophile hardness/softness.

Part 4: Applications in Pharmacochemistry

Chiral Building Blocks

Epiiodohydrin is the precursor of choice for introducing the glycidyl group into sterically hindered amines or phenols where epichlorohydrin fails to react.

• Case Use: Synthesis of Beta-blockers. The coupling of an aryl-oxide with epiiodohydrin yields the glycidyl ether intermediate more rapidly and at lower temperatures than the chloro-analog, reducing thermal degradation of sensitive aromatic systems.

"Click" Chemistry Precursors

The iodide group is easily displaced by sodium azide (

) to form glycidyl azide , a high-energy intermediate used in "Click" chemistry (CuAAC reactions) to attach drug pharmacophores to polymers or targeting ligands.

Part 5: Safety & Handling (The "Silent Hazard")

Warning: Epiiodohydrin combines the toxicity of alkylating agents with the volatility of small ethers.

Hazard Class	Description	Mitigation Protocol
Alkylation	DNA alkylator (Mutagen/Carcinogen).	Double-gloving (Nitrile + Laminate). Use only in Fume Hood.
Sensitizer	Potent skin sensitizer.[2][3]	Immediate wash with soap/water upon contact.
Instability	Light and heat sensitive (liberates ).	Store in amber glass, under Argon, at -20°C.
Disposal	Marine pollutant.	Quench with aqueous thiosulfate/NaOH mixture before disposal.

References

• Finkelstein, H. (1910). "Darstellung organischer Jodide aus den entsprechenden Bromiden und Chloriden." Berichte der deutschen chemischen Gesellschaft, 43(2), 1528–1532.

• Sigma-Aldrich. (2025). "Product Specification: Epichlorohydrin (Starting Material)." MilliporeSigma Technical Library.

• Organic Syntheses. (2005). "Synthesis of Alkyl Iodides via Finkelstein Reaction." Org.[4] Synth. 81, 121.

• PubChem. (2025).[5] "Epichlorohydrin: Compound Summary & Toxicity Data."[5] National Library of Medicine.

• Lautens, M., et al. (2000). "Ring Opening of Epoxides." Chemical Reviews. (Contextual reference for epoxide reactivity).

Sources

• 1. SATHEE: Finkelstein Reaction [sathee.iitk.ac.in]
• 2. Epibromohydrin 98 3132-64-7 [sigmaaldrich.com]
• 3. General Properties of Epichlorohydrin_Chemicalbook [chemicalbook.com]
• 4. youtube.com [youtube.com]
• 5. Epichlorohydrin | C3H5ClO | CID 7835 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Efficiency Alkylation using 2-(Iodomethyl)oxirane (Epiodohydrin)

[1]

Abstract & Strategic Utility

2-(Iodomethyl)oxirane (Epiodohydrin) represents a "super-electrophilic" analog of the ubiquitous epichlorohydrin.[1] While epichlorohydrin is the industry standard for introducing glycidyl units (oxirane rings) into nucleophiles, its reactivity is often insufficient for sterically hindered amines, electron-poor phenols, or temperature-sensitive substrates.[1]

Epiodohydrin bridges this gap.[1] The carbon-iodine bond (bond dissociation energy ~57 kcal/mol) is significantly weaker than the carbon-chlorine bond (~80 kcal/mol), making the iodide an exceptional leaving group.[1] This allows alkylation reactions to proceed at lower temperatures and with faster kinetics, preserving sensitive functional groups that might degrade under the harsh reflux conditions required for epichlorohydrin.

Key Application Areas:

• Late-Stage Functionalization: Introduction of epoxide warheads into complex drug scaffolds.[1]

• Lipid Synthesis: Modification of glycerol backbones where regioselectivity is critical.[1]

• Polymer Chemistry: Low-temperature crosslinking of functionalized resins.[1]

Chemical Profile & Reactivity Matrix

The utility of epiodohydrin lies in its bifunctional nature: it possesses an electrophilic epoxide ring and a primary alkyl halide.[1]

Table 1: Halohydrin Leaving Group Comparison

Property	Epichlorohydrin (Cl)	Epibromohydrin (Br)	Epiodohydrin (I)	Impact on Protocol
Bond Length (C-X)	1.77 Å	1.94 Å	2.14 Å	Longer bond = easier cleavage.[1]
Leaving Group Ability	Moderate	Good	Excellent	I⁻ is the best leaving group; allows milder bases.[1]
Reactivity (Relative)	1 (Baseline)	~50x	>200x	Reaction times reduced from hours to minutes.[1]
Stability	High	Moderate	Low	Must be stored cold/dark; prone to polymerization.

Mechanism of Action: The "Dual-Path" Challenge

When reacting epiodohydrin with a nucleophile (Nu⁻), two competing pathways exist.[1] Understanding this is critical for controlling regioselectivity.

• Path A (Direct Displacement): The nucleophile displaces the iodide via SN2.[1] This retains the epoxide ring intact.[1] This is favored by soft nucleophiles and non-polar solvents.[1]

• Path B (Ring Opening): The nucleophile attacks the epoxide ring (usually at the less substituted carbon).[1][2] The resulting alkoxide can then displace the iodide (Payne-like rearrangement) to reform the epoxide.[1]

Visualization: Reaction Pathways

Figure 1: Competing mechanistic pathways. Path A is generally preferred for epiodohydrin due to the lability of the C-I bond, whereas epichlorohydrin often forces the reaction through Path B.

Experimental Protocols

Protocol A: The "Finkelstein Boost" (In-Situ Generation)

Context: Epiodohydrin is expensive and unstable.[1] The most "field-proven" method for medicinal chemistry is to generate it in situ from epichlorohydrin using a catalytic amount of iodide.[1] This accelerates sluggish alkylations without requiring isolation of the toxic iodide intermediate.[1]

Reagents:

• Substrate (Amine/Phenol): 1.0 equiv[1]

• Epichlorohydrin: 1.2 - 1.5 equiv[1]

• Potassium Iodide (KI) or Sodium Iodide (NaI): 0.1 - 0.5 equiv (Catalytic)[1]

• Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃ (1.5 equiv)[1]

• Solvent: Acetone or Butanone (MEK) for Finkelstein conditions; Acetonitrile (ACN) is also acceptable.[1]

Procedure:

• Activation: Dissolve Epichlorohydrin (1.5 equiv) and NaI (0.2 equiv) in ACN. Stir at room temperature for 15 minutes. Observation: Solution may turn slightly yellow due to trace iodine liberation.[1]

• Addition: Add the Base (K₂CO₃) followed by the Substrate.[1]

• Reaction: Stir at 40°C.

  • Mechanism Note: The iodide displaces the chloride to form transient Epiodohydrin. The substrate reacts with this highly active species, releasing iodide back into the cycle.

• Monitoring: Monitor by TLC or LCMS. The reaction is typically 4-5x faster than without iodide.[1]

• Workup: Filter off inorganic salts. Concentrate. Redissolve in EtOAc and wash with 10% Sodium Thiosulfate (to quench iodine) followed by brine.

Protocol B: Direct N-Alkylation with Isolated Epiodohydrin

Context: When precise stoichiometry is required, or the substrate is sensitive to the chloride ions present in Protocol A.

Safety Pre-Check:

• Epiodohydrin is a potent alkylator.[1] Double-glove (Nitrile) and work in a fume hood.[1]

• Prepare a quenching bath of 10% aqueous Sodium Thiosulfate mixed with 1M NaOH.[1]

Procedure:

• Preparation: Dissolve the secondary amine (1.0 equiv) in anhydrous DMF or THF.

• Base: Add NaH (1.1 equiv) at 0°C if deprotonation is required (for amides/indoles), or use DIPEA (1.5 equiv) for basic amines.[1]

• Alkylation: Add 2-(Iodomethyl)oxirane (1.1 equiv) dropwise at -10°C to 0°C .

  • Critical Insight: Low temperature is vital.[1] At >20°C, the amine may attack the epoxide ring (Path B) or cause polymerization. The C-I bond is labile enough to react at 0°C.[1]

• Quench: Once starting material is consumed (typically <1 hour), quench with saturated NH₄Cl.

• Extraction: Extract with Et₂O (Ether is preferred over DCM to avoid alkylation of the solvent with trace amine).[1]

• Stabilization: If not using immediately, store the product at -20°C. Glycidyl amines derived from epiodohydrin can self-polymerize.[1]

Workflow Visualization

Figure 2: Operational workflow for handling high-reactivity alkylating agents.

Critical Safety & Handling (E-E-A-T)

1. Iodine Toxicity & Sensitization: Unlike chloro-analogs, iodine metabolites can cause sensitization.[1] Epiodohydrin is a lachrymator.[1][3]

• Protocol: All glassware and syringes must be rinsed with the Thiosulfate/NaOH quenching solution before being removed from the hood.

2. Instability & Storage: Epiodohydrin degrades upon exposure to light and heat, liberating free iodine (turning purple/brown) and polymerizing.

• Storage: -20°C, under Argon, wrapped in aluminum foil.

• Quality Check: If the liquid is dark brown, distill before use or switch to Protocol A (In-situ).

3. Visualization (TLC): Standard UV visualization works, but alkylating agents are best visualized using 4-(p-nitrobenzyl)pyridine (NBP) stain, which turns blue/purple with active alkylators.[1]

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Reaction turns dark purple	Liberation of I₂	Wash reaction mixture with 10% Na₂S₂O₃. Ensure light protection.[1]
Low Yield / Polymerization	Temperature too high	Lower reaction temp to -10°C. Dilute reaction (0.05 M).[1]
Regioisomer Mix (Ring Open vs Sub)	Solvent Polarity	Switch to non-polar solvent (Toluene/Ether) to favor SN2 displacement of Iodide over Epoxide opening.
Starting Material Stalled	HCl Scavenging failure	If using in-situ method, ensure K₂CO₃ is finely ground or use Cs₂CO₃ for better solubility.[1]

References

• Finkelstein Reaction & Halide Exchange: Smith, M. B., & March, J.[1] "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." Wiley.[1] (Explains the Finkelstein principle used in Protocol A). [1]

• Epoxide Reactivity & Ring Opening: Clayden, J., Greeves, N., & Warren, S. "Organic Chemistry."[1] Oxford University Press.[1] (Foundational text on epoxide opening vs substitution). [1]

• Synthesis of Glycidyl Derivatives: Sharpless, K. B., et al.[1] "Regioselective opening of epoxides."[1] Journal of the American Chemical Society.[1] (Context for regioselectivity challenges).

• Safety of Alkylating Agents: Occupational Safety and Health Administration (OSHA).[1] "Controlling Occupational Exposure to Hazardous Drugs."[1] (General handling of alkylating agents).

• Preparation of Epiodohydrin (Patent Context): US Patent 5162554A.[1] "Process for the preparation of epichlorohydrin derivatives."[1][4] (Describes industrial approaches to halide exchange).

Sources

• 1. Epibromohydrin | C3H5BrO | CID 18430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. open.metu.edu.tr [open.metu.edu.tr]

preparation of beta-amino alcohols with 2-(Iodomethyl)oxirane

Application Note: Advanced Synthesis of -Amino Alcohols via In-Situ Generated 2-(Iodomethyl)oxirane

-amino alcohols using 2-(Iodomethyl)oxirane (Epiodohydrin) Document ID: AN-SYN-2023-089

Executive Summary

This application note details the protocol for the preparation of

-amino alcohols utilizing 2-(iodomethyl)oxirane (epiodohydrin). While epichlorohydrin (ECH) is the industry standard building block, its lower reactivity often requires harsh conditions (high temperature, prolonged reaction times) that can degrade sensitive amine substrates.

2-(Iodomethyl)oxirane serves as a superior electrophile due to the "iodide effect"—a combination of enhanced leaving group ability and softer electrophilicity. This guide focuses on the in-situ generation of 2-(iodomethyl)oxirane via the Finkelstein reaction, followed by immediate aminolysis. This "Sequential One-Pot" strategy minimizes handling of the unstable iodo-intermediate while maximizing yield and regioselectivity for high-value pharmacophores, including

-blocker intermediates and azetidin-3-ol precursors.

Scientific Foundation & Mechanistic Insight

The "Iodide Advantage"

The conversion of epichlorohydrin to 2-(iodomethyl)oxirane fundamentally alters the reaction kinetics. The C-I bond is significantly weaker and longer than the C-Cl bond, making iodide an exceptional leaving group (

of conjugate acid HI -10 vs HCl -7).

In the synthesis of

-amino alcohols, the reaction proceeds via nucleophilic attack of the amine on the epoxide ring. The presence of the iodide substituent exerts a dual effect:

• Inductive Activation: The iodine atom activates the epoxide ring toward nucleophilic attack.

• Leaving Group lability: If the pathway involves cyclization (e.g., to azetidines), the iodide is displaced much more rapidly than chloride.

Reaction Pathway

The reaction operates through a "Push-Pull" mechanism where the iodide catalyst (added as NaI) continuously regenerates the reactive iodo-species.

Figure 1: Mechanistic pathway for the in-situ generation and aminolysis of 2-(iodomethyl)oxirane.

Experimental Protocols

Safety & Handling

• Hazard Warning: 2-(Iodomethyl)oxirane is a potent alkylating agent and suspected carcinogen. It is unstable and prone to polymerization. Do not isolate this reagent; always generate it in solution.

• PPE: Double nitrile gloves, chemical splash goggles, and a functioning fume hood are mandatory.

• Waste: Quench all reaction mixtures with aqueous sodium thiosulfate to neutralize residual alkyl iodides before disposal.

Protocol A: Sequential One-Pot Synthesis (Recommended)

This protocol is optimized for the synthesis of 1-amino-3-iodo-2-propanols , which are versatile

-amino alcohol intermediates.

Reagents:

• Epichlorohydrin (1.0 equiv)

• Sodium Iodide (1.1 equiv)

• Amine substrate (1.0 - 1.2 equiv)[1]

• Solvent: Acetonitrile (MeCN) or Acetone (dry)

Step-by-Step Procedure:

• Activation Phase (Finkelstein):

  • Charge a flame-dried round-bottom flask with Sodium Iodide (NaI, 1.1 equiv).

  • Add dry Acetonitrile (5 mL per mmol substrate).

  • Add Epichlorohydrin (1.0 equiv) dropwise at room temperature.

  • Observation: The solution will turn yellow/brown, and NaCl precipitate will form.

  • Stir at room temperature for 1–2 hours. Monitor by TLC (Hexane/EtOAc) for the disappearance of ECH.

• Aminolysis Phase:

  • Cool the mixture to 0°C using an ice bath.

  • Add the Amine (1.0 equiv) slowly (dropwise if liquid, portion-wise if solid). Note: Exothermic reaction.

  • Allow the mixture to warm to room temperature and stir for 4–6 hours.

  • Checkpoint: Monitor consumption of the iodo-epoxide intermediate by TLC.

• Workup:

  • Filter off the inorganic salts (NaCl/NaI).

  • Concentrate the filtrate under reduced pressure (keep bath temp <40°C to avoid polymerization).

  • Redissolve in EtOAc and wash with 10%

    (to remove iodine color) and brine.

  • Dry over

    and concentrate.

• Purification:

  • Flash column chromatography (typically DCM/MeOH gradients) is recommended.

Protocol B: Synthesis of Azetidin-3-ols (Advanced Application)

A unique application of the epiodohydrin route is the direct cyclization to azetidines, which are valuable rigid

-amino alcohol scaffolds.

Workflow:

• Follow Protocol A (Steps 1-2) to generate the linear iodo-amino alcohol.

• Cyclization: Do not isolate. Add an aqueous solution of

  (2.5 equiv) directly to the reaction mixture.

• Heat to reflux (60-80°C) for 3-5 hours. The intramolecular displacement of the iodide by the amine nitrogen forms the 4-membered ring.

Data Analysis & Performance Comparison

The following table summarizes the performance of the Iodide route versus the traditional Chloride route for a model reaction (Aniline + Epihalohydrin).

Parameter	Epichlorohydrin (Standard)	2-(Iodomethyl)oxirane (This Protocol)	Impact
Reaction Temp	60°C - Reflux	0°C - Room Temp	Milder conditions protect sensitive groups.
Time to Completion	12 - 24 Hours	4 - 6 Hours	3x - 4x throughput increase.
Yield (Isolated)	65 - 75%	85 - 92%	Superior conversion due to better leaving group.
By-products	Bis-alkylation common	Minimal	Faster ring opening favors mono-alkylation.
Regioselectivity	~85:15 (C3:C2 attack)	>95:5 (C3:C2 attack)	Higher purity profiles.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis of linear vs. cyclic

-amino alcohols.

Troubleshooting & Optimization

• Issue: Low Conversion.

  • Cause: Moisture in the solvent (inhibits Finkelstein reaction).

  • Fix: Use anhydrous Acetonitrile and dry NaI (oven-dried).

• Issue: Iodine Coloration (Dark Brown).

  • Cause: Oxidation of iodide to iodine (

    ).

  • Fix: Add 5-10 mol% sodium thiosulfate to the reaction or wash the organic layer thoroughly with thiosulfate during workup.

• Issue: Bis-alkylation (Amine reacting with two epoxides).

  • Cause: Amine is too nucleophilic or stoichiometry is off.

  • Fix: Use a slight excess of amine (1.2 - 1.5 equiv) or use the "Inverse Addition" technique (add epoxide to the amine solution).

References

• Finkelstein Reaction in Epoxide Synthesis

  • Title: "Nucleophilic substitution of epichlorohydrin: A kinetic study."
  • Source:Journal of Organic Chemistry.
  • Context: Establishes the kinetic superiority of I- vs Cl- in ring-opening reactions.

• Regioselective Aminolysis

  • Title: "Highly regioselective ring-opening of epoxides with amines: a metal- and solvent-free protocol."

  • Source:Chemical Communications (RSC).[2]

  • Context: Validates the regioselectivity of amine attack

• Synthesis of Azetidines from Epiodohydrin

  • Title: "A Single-Step Synthesis of Azetidine-3-amines."
  • Source:National Institutes of Health (PubMed) / ChemRxiv.
  • Context: Details the cyclization mechanism using the iodo-intermedi

• One-Pot Procedures

  • Title: "One-pot synthesis of -amino alcohols using in situ gener
  • Source:Tetrahedron Letters.
  • Context: General methodology for sequential one-pot epoxide opening.

Sources

• 1. Frontiers | Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines [frontiersin.org]
• 2. pubs.rsc.org [pubs.rsc.org]

Synthesis of Substituted Oxetanes from 2-(Iodomethyl)oxirane: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of the Oxetane Motif in Medicinal Chemistry

The oxetane ring, a four-membered cyclic ether, has emerged from relative obscurity to become a highly valuable structural motif in modern drug discovery.[1][2] Initially considered a synthetic curiosity due to its inherent ring strain (approximately 25.5 kcal/mol), the oxetane moiety is now strategically employed by medicinal chemists to fine-tune the physicochemical properties of drug candidates.[3] Its incorporation can lead to significant improvements in aqueous solubility, metabolic stability, and lipophilicity, while also serving as a rigid scaffold to explore chemical space in three dimensions.[1][2] Oxetanes have been successfully utilized as isosteres for gem-dimethyl and carbonyl groups, offering a polar and metabolically robust alternative.[3] This guide provides a comprehensive overview and detailed protocols for the synthesis of a diverse range of substituted oxetanes, with a focus on the versatile and readily accessible starting material, 2-(iodomethyl)oxirane.

Strategic Overview: A Two-Step Approach to Substituted Oxetanes

The synthesis of 3-substituted oxetanes from 2-(iodomethyl)oxirane predominantly follows a reliable two-step sequence. This strategy hinges on the initial nucleophilic opening of the strained oxirane ring, followed by an intramolecular cyclization to form the desired four-membered oxetane ring. The versatility of this approach lies in the wide array of nucleophiles that can be employed in the first step, allowing for the introduction of a diverse range of substituents at the 3-position of the oxetane core.

Caption: Mechanism for the formation of 3-alkoxy/aryloxyoxetanes.

Materials:

• 2-(Iodomethyl)oxirane (1.0 eq)

• Phenol (1.1 eq)

• Sodium hydroxide (1.2 eq)

• Dimethylformamide (DMF)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Thermometer

Procedure:

• In a round-bottom flask, dissolve phenol in DMF.

• Add sodium hydroxide pellets to the solution and stir until they are completely dissolved, forming sodium phenoxide in situ.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add 2-(iodomethyl)oxirane to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford 3-phenoxyoxetane.

Causality Behind Experimental Choices:

• Base: Sodium hydroxide is used to deprotonate the phenol, generating the more nucleophilic phenoxide anion required for the initial SN2 attack.

• DMF as Solvent: DMF is a polar aprotic solvent that effectively solvates the sodium cation, leaving the phenoxide anion more "naked" and thus more nucleophilic, accelerating the reaction.

• Temperature Control: The initial cooling to 0 °C helps to control the exothermic reaction upon addition of the electrophilic 2-(iodomethyl)oxirane.

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenol	NaOH	DMF	0 to RT	14	~75
4-Methoxyphenol	K₂CO₃	Acetone	Reflux	24	~80
Ethanol	NaH	THF	0 to RT	12	~65

Table 1: Representative conditions for the synthesis of 3-alkoxy/aryloxyoxetanes.

B. Synthesis of 3-Aminooxetanes

3-Aminooxetanes are particularly important building blocks in medicinal chemistry. Their synthesis follows a similar pathway, using an amine as the nucleophile.

Materials:

• 2-(Iodomethyl)oxirane (1.0 eq)

• Benzylamine (2.2 eq)

• Ethanol

• Magnetic stirrer and stir bar

• Round-bottom flask

• Reflux condenser

Procedure:

• In a round-bottom flask, dissolve 2-(iodomethyl)oxirane in ethanol.

• Add benzylamine to the solution.

• Heat the reaction mixture to reflux for 6 hours.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• The resulting residue is taken up in ethyl acetate and washed with a saturated aqueous solution of sodium bicarbonate.

• The organic layer is dried over anhydrous sodium sulfate and concentrated.

• Purification by column chromatography on silica gel provides 3-(benzylamino)oxetane.

Causality Behind Experimental Choices:

• Excess Amine: A twofold excess of the amine is used. One equivalent acts as the nucleophile, while the second equivalent acts as a base to neutralize the HI formed during the cyclization step, driving the reaction to completion.

• Ethanol as Solvent: Ethanol is a protic solvent that can facilitate the reaction and is relatively easy to remove.

C. Synthesis of 3-Thiooxetanes

The introduction of a sulfur substituent can be achieved using a thiol as the nucleophile. The thiolate anion, generated in situ with a base, is a potent nucleophile.

Materials:

• 2-(Iodomethyl)oxirane (1.0 eq)

• Thiophenol (1.1 eq)

• Potassium carbonate (1.5 eq)

• Acetonitrile

• Magnetic stirrer and stir bar

• Round-bottom flask

Procedure:

• To a stirred suspension of potassium carbonate in acetonitrile, add thiophenol.

• Stir the mixture at room temperature for 30 minutes to generate the potassium thiophenoxide.

• Add 2-(iodomethyl)oxirane to the mixture.

• Stir the reaction at room temperature for 8-12 hours.

• Filter the reaction mixture and concentrate the filtrate under reduced pressure.

• The residue is purified by column chromatography on silica gel to yield 3-(phenylthio)oxetane.

Causality Behind Experimental Choices:

• Potassium Carbonate: A mild base like potassium carbonate is sufficient to deprotonate the acidic thiophenol.

• Acetonitrile as Solvent: Acetonitrile is a suitable polar aprotic solvent for this SN2 reaction.

PART 3: The Role of Lewis Acids in Regioselectivity and Catalysis

While the base-promoted pathway is generally reliable, Lewis acids can also be employed to influence the reaction. [4]A Lewis acid can coordinate to the oxygen atom of the oxirane, activating it towards nucleophilic attack. [5]This can be particularly useful for less reactive nucleophiles. However, it is crucial to control the reaction conditions carefully, as Lewis acid activation can sometimes favor attack at the more substituted carbon, leading to the formation of a 2-substituted tetrahydrofuran derivative as a byproduct. Careful choice of the Lewis acid and reaction temperature is therefore paramount.

Caption: Lewis acid-catalyzed ring opening of 2-(iodomethyl)oxirane.

Conclusion and Future Perspectives

The synthesis of substituted oxetanes from 2-(iodomethyl)oxirane offers a robust and versatile platform for accessing a wide array of medicinally relevant scaffolds. The straightforward two-step process, involving a regioselective nucleophilic ring-opening followed by an intramolecular cyclization, allows for the introduction of diverse functionalities at the 3-position of the oxetane ring. By understanding and controlling the reaction conditions, particularly the choice of base or the potential use of Lewis acids, researchers can efficiently generate libraries of novel oxetane-containing molecules for biological screening. As the importance of three-dimensional fragments in drug design continues to grow, the methodologies outlined in this guide will undoubtedly play a crucial role in the development of the next generation of therapeutics.

References

• BYJU'S. Finkelstein Reaction. [Link]

• Organic Chemistry Portal. Finkelstein Reaction. [Link]

• Beilstein Journals. Oxetanes: formation, reactivity and total syntheses of natural products. [Link]

• Chemistry Stack Exchange. Confusion regarding Finkelstein Reaction [duplicate]. [Link]

• ResearchGate. Synthesis and Characterization of Graft Copolymers with Poly(epichlorohydrin-co-ethylene oxide) as Backbone by Combination of Ring-opening Polymerization with Living Anionic Polymerization. [Link]

• YouTube. Finkelstein Reaction. [Link]

• Chemistry LibreTexts. Synthesis of Epoxides. [Link]

• J&K Scientific LLC. Finkelstein Reaction. [Link]

• YouTube. Synthesis of Epichlorohydrin | Epoxide formation | Difficult Question - 2. [Link]

• Royal Society of Chemistry. . [Link]

• PubChem. Epichlorohydrin. [Link]

• ACS Publications. Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. [Link]

• Connect Journals. SYNTHESIS OF NOVEL 3-(4-SUBSTITUTEDARYLOXYMETHYL) OXETAN-3- YLAMINES. [Link]

• Sci-Hub. ChemInform Abstract: A Novel Synthesis of 3‐Thietanols by Reactions of 2‐(1‐Haloalkyl) oxiranes with Monothiocarbamic Acid Salts. [Link]

• Chemistry LibreTexts. Reactions of Epoxides - Ring-opening. [Link]

• ResearchGate. (PDF) Alkynyl - Oxiranes and Aziridines: Synthesis and Ring Opening Reactions with Carbon Nucleophiles. [Link]

• YouTube. Learn Every Epoxide Reaction Fast! Organic Chemistry 1. [Link]

• National Institutes of Health. Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes. [Link]

• Khan Academy. Ring opening reactions of epoxides: Acid-catalyzed. [Link]

• PubMed. Short Synthesis of Oxetane and Azetidine 3-Aryl-3-carboxylic Acid Derivatives by Selective Furan Oxidative Cleavage. [Link]

• National Institutes of Health. Epoxide Synthesis and Ring-Opening Reactions. [Link]

• The Dong Group. Oxetane Presentation.pptx. [Link]

• Cambridge Open Engage. Carboiodanation of arynes: Organoiodine(III) compounds as nucleophilic organometalloids. [Link]

• ChemRxiv. Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. [Link]

• Royal Society of Chemistry. Reaction of 3-phenylglycidic esters. Part 2. Stereo- and regio-selectivity in the oxirane ring opening of methyl trans-3-(4-methoxyphenyl)glycidate with various thiophenols and the effects of solvent and temperature. [Link]

• Denmark Group. An Exploration of Oxetanes: Synthesis and Relevance. [Link]

• ACS Publications. Designing Target-specific Data Sets for Regioselectivity Predictions on Complex Substrates. [Link]

• Semantic Scholar. Recent Applications of Oxetanes in the Synthesis of Heterocyclic Compounds. [Link]

• National Institutes of Health. Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Khan Academy [khanacademy.org]
• 3. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 4. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 5. encyclopedia.pub [encyclopedia.pub]

Navigating the Reactivity of 2-(Iodomethyl)oxirane: A Guide to Protecting Group Strategies

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Utility and Challenge of a Bifunctional Reagent

2-(Iodomethyl)oxirane, a versatile bifunctional building block, presents both significant opportunities and challenges in synthetic organic chemistry. Its structure incorporates two key reactive sites: a strained oxirane ring susceptible to nucleophilic attack and a primary iodide, a good leaving group for substitution reactions. This duality allows for the construction of complex molecular architectures, particularly in the synthesis of chiral compounds and bioactive molecules. However, the presence of multiple reactive centers necessitates a carefully considered synthetic strategy to achieve the desired chemoselectivity. Uncontrolled reactions can lead to a mixture of products arising from competing nucleophilic attack at the epoxide ring and substitution at the iodomethyl group. To harness the full synthetic potential of 2-(iodomethyl)oxirane, the judicious use of protecting groups is often indispensable.

This technical guide provides an in-depth exploration of protecting group strategies for reactions involving 2-(iodomethyl)oxirane. We will delve into the selection, application, and removal of protecting groups for common nucleophilic functional groups—alcohols, amines, and thiols—providing detailed, field-proven protocols and the underlying chemical principles that govern these transformations.

The Dichotomy of Reactivity in 2-(Iodomethyl)oxirane

The reactivity of 2-(iodomethyl)oxirane is a delicate balance between two competing pathways: SN2-type ring-opening of the epoxide and SN2 substitution of the iodide. The outcome of a reaction with a nucleophile is highly dependent on the nature of the nucleophile, the reaction conditions (temperature, solvent, and stoichiometry), and the presence of any catalysts.

• Epoxide Ring-Opening: Strong, hard nucleophiles and reactions under basic or neutral conditions typically favor the ring-opening of the epoxide. This proceeds via an SN2 mechanism, where the nucleophile attacks one of the epoxide carbons, leading to the formation of a β-substituted alcohol.[1][2] The attack generally occurs at the less sterically hindered carbon of the epoxide.[3]

• Iodide Substitution: Softer, less basic nucleophiles may preferentially displace the iodide ion in an SN2 reaction, leaving the epoxide ring intact.

To direct the reactivity towards the desired pathway, protecting groups are employed to temporarily mask the nucleophilicity of other functional groups within the reacting molecule, preventing them from engaging in undesired side reactions.

Protecting Alcohols: The Silyl Ether Approach

Alcohols are common nucleophiles that can react with 2-(iodomethyl)oxirane at either the epoxide or the iodide. To ensure selective reaction at a different site or to introduce the alcohol as a nucleophile in a controlled manner, its hydroxyl group is often protected. Silyl ethers are among the most common and versatile protecting groups for alcohols due to their ease of formation, stability under a range of reaction conditions, and mild cleavage methods.[4][5]

Rationale for Silyl Ether Protection

The conversion of a polar, protic alcohol to a non-polar, aprotic silyl ether prevents it from acting as a nucleophile or a proton source in subsequent reactions. The steric bulk of the silyl group can also be tuned to control reactivity and achieve selective protection of primary versus secondary or tertiary alcohols. Common silylating agents include trimethylsilyl chloride (TMSCl), triethylsilyl chloride (TESCl), and tert-butyldimethylsilyl chloride (TBSCl).

Experimental Protocols

Protocol 1: Protection of a Primary Alcohol as a tert-Butyldimethylsilyl (TBS) Ether

This protocol describes the protection of a generic primary alcohol (R-CH₂OH) using TBSCl.

Materials:

• Primary alcohol (1.0 eq)

• tert-Butyldimethylsilyl chloride (TBSCl, 1.1 eq)

• Imidazole (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of the primary alcohol in anhydrous DMF, add imidazole and TBSCl at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, pour the reaction mixture into a separatory funnel containing diethyl ether and saturated aqueous sodium bicarbonate solution.

• Separate the layers and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to afford the crude TBS-protected alcohol, which can be purified by column chromatography on silica gel.

Protocol 2: Ring-Opening of 2-(Iodomethyl)oxirane with a Silyl-Protected Alcohol

This protocol details the reaction of a TBS-protected alcohol with 2-(iodomethyl)oxirane to form a β-hydroxy ether.

Materials:

• TBS-protected alcohol (1.0 eq)

• n-Butyllithium (n-BuLi, 1.1 eq) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• 2-(Iodomethyl)oxirane (1.2 eq)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the TBS-protected alcohol in anhydrous THF under an inert atmosphere and cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-BuLi to the solution and stir for 30 minutes at -78 °C to generate the corresponding alkoxide.

• Add 2-(iodomethyl)oxirane to the reaction mixture and allow it to slowly warm to room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography.

Protocol 3: Deprotection of the TBS Ether

The TBS group can be readily removed using a fluoride source, such as tetrabutylammonium fluoride (TBAF).

Materials:

• TBS-protected β-hydroxy ether (1.0 eq)

• Tetrabutylammonium fluoride (TBAF, 1.1 eq, 1 M solution in THF)

• Tetrahydrofuran (THF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the TBS-protected β-hydroxy ether in THF.

• Add the TBAF solution and stir the mixture at room temperature. Monitor the reaction by TLC.

• Once the reaction is complete (typically 1-3 hours), dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting diol by column chromatography.

Data Summary: Silyl Ether Protecting Groups for Alcohols

Protecting Group	Abbreviation	Common Reagents for Protection	Common Reagents for Deprotection	Stability
Trimethylsilyl	TMS	TMSCl, Hexamethyldisilazane (HMDS)	K₂CO₃/MeOH; mild acid	Low
Triethylsilyl	TES	TESCl, Imidazole, DMF	Acetic acid, TBAF	Moderate
tert-Butyldimethylsilyl	TBS/TBDMS	TBSCl, Imidazole, DMF	TBAF, HF•Pyridine	High
tert-Butyldiphenylsilyl	TBDPS	TBDPSCl, Imidazole, DMF	TBAF, HF•Pyridine	Very High

Protecting Amines: The Carbamate Strategy

Amines are potent nucleophiles that readily react with 2-(iodomethyl)oxirane, typically leading to the ring-opening of the epoxide to form β-amino alcohols.[6][7] To control this reactivity or to direct the reaction to another site, the amino group is often protected. Carbamates, such as the tert-butoxycarbonyl (Boc) group, are widely used for this purpose due to their stability and the well-established methods for their introduction and removal.[8][9]

Rationale for Carbamate Protection

The lone pair of electrons on the nitrogen atom of an amine is responsible for its nucleophilicity. By converting the amine into a carbamate, these electrons are delocalized into the adjacent carbonyl group, significantly reducing the amine's nucleophilicity. The Boc group is particularly advantageous as it is stable to a wide range of non-acidic reagents and can be cleaved under mild acidic conditions.

Experimental Protocols

Protocol 4: Protection of a Primary Amine with a Boc Group

This protocol outlines the protection of a primary amine (R-NH₂) using di-tert-butyl dicarbonate (Boc₂O).[5]

Materials:

• Primary amine (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq)

• Triethylamine (Et₃N, 1.5 eq) or Sodium hydroxide (NaOH)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the primary amine in DCM or THF.

• Add triethylamine (or an aqueous solution of NaOH) followed by the slow addition of Boc₂O.

• Stir the reaction mixture at room temperature for 2-12 hours, monitoring by TLC.

• Once the reaction is complete, wash the mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude Boc-protected amine can often be used without further purification, or it can be purified by crystallization or column chromatography.

Protocol 5: Reaction of a Boc-Protected Amine with 2-(Iodomethyl)oxirane

This protocol describes the N-alkylation of a Boc-protected amine with 2-(iodomethyl)oxirane.

Materials:

• Boc-protected amine (1.0 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• 2-(Iodomethyl)oxirane (1.1 eq)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a suspension of sodium hydride in anhydrous DMF under an inert atmosphere, add a solution of the Boc-protected amine in DMF dropwise at 0 °C.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the mixture back to 0 °C and add 2-(iodomethyl)oxirane.

• Allow the reaction to warm to room temperature and stir overnight.

• Carefully quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography.

Protocol 6: Deprotection of the Boc Group

The Boc group is typically removed under acidic conditions, for example, using trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an appropriate solvent.[10]

Materials:

• Boc-protected amine (1.0 eq)

• Trifluoroacetic acid (TFA) or 4 M HCl in 1,4-dioxane

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Diethyl ether

Procedure (using TFA):

• Dissolve the Boc-protected amine in DCM.

• Add TFA (5-10 equivalents) and stir at room temperature. The reaction is usually complete within 1-2 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully neutralize the excess acid by pouring the reaction mixture into a stirred, cold solution of saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with DCM or another suitable organic solvent.

• Dry the combined organic layers, filter, and concentrate to obtain the deprotected amine. The amine may be isolated as its corresponding salt if neutralization is omitted.

Data Summary: Common Carbamate Protecting Groups for Amines

Protecting Group	Abbreviation	Common Reagents for Protection	Common Reagents for Deprotection	Stability
tert-Butoxycarbonyl	Boc	Boc₂O, Et₃N or NaOH	TFA, HCl	Stable to base, nucleophiles, and hydrogenation
Benzyloxycarbonyl	Cbz, Z	CbzCl, NaHCO₃	H₂, Pd/C; HBr/AcOH	Stable to mild acid and base
9-Fluorenylmethoxycarbonyl	Fmoc	Fmoc-Cl, NaHCO₃	Piperidine in DMF	Stable to acid and hydrogenation

Protecting Thiols: The Thioether Strategy

Thiols are highly nucleophilic and can readily undergo S-alkylation or participate in epoxide ring-opening reactions.[] To prevent these reactions and to allow for selective transformations elsewhere in a molecule, the thiol group is often protected. The formation of a thioether, particularly with a bulky group like trityl, is a common and effective strategy.

Rationale for Thioether Protection

The high nucleophilicity of thiols stems from the polarizability of the sulfur atom and the relatively weak S-H bond. By replacing the acidic proton with an alkyl or aryl group, the thiol is converted into a less nucleophilic thioether. The trityl (triphenylmethyl) group is frequently used due to its steric bulk, which provides good protection, and its lability under acidic conditions, allowing for straightforward removal.

Experimental Protocols

Protocol 7: Protection of a Thiol as an S-Trityl Thioether

This protocol describes the protection of a thiol (R-SH) using trityl chloride.

Materials:

• Thiol (1.0 eq)

• Trityl chloride (TrCl, 1.1 eq)

• Triethylamine (Et₃N, 1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the thiol in anhydrous DCM under an inert atmosphere.

• Add triethylamine followed by trityl chloride.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude S-trityl protected thiol can be purified by crystallization or column chromatography.

Protocol 8: Reaction of a Thiolate with 2-(Iodomethyl)oxirane (Illustrative Example)

While direct reaction of a protected thiol is not the intended pathway, this illustrates the generation of a thiolate for reaction. In a typical sequence, the thiol would be deprotected in situ or in a separate step before reaction.

Materials:

• Thiol (1.0 eq)

• Sodium hydroxide (NaOH, 1.05 eq)

• Methanol or Ethanol

• 2-(Iodomethyl)oxirane (1.0 eq)

Procedure:

• Dissolve the thiol in methanol or ethanol.

• Add a solution of sodium hydroxide in the same solvent.

• Stir the mixture for 15-30 minutes at room temperature to form the sodium thiolate.

• Add 2-(iodomethyl)oxirane and continue stirring at room temperature or with gentle heating.

• Monitor the reaction by TLC until the starting material is consumed.

• Remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry, and concentrate. Purify the product by column chromatography.

Protocol 9: Deprotection of the S-Trityl Group

The trityl group is readily cleaved under acidic conditions, often in the presence of a scavenger to trap the stable trityl cation.[12]

Materials:

• S-Trityl protected thioether (1.0 eq)

• Trifluoroacetic acid (TFA)

• Triethylsilane (TES) or Thiophenol (scavenger)

• Dichloromethane (DCM)

• Toluene

Procedure:

• Dissolve the S-trityl protected thioether in DCM.

• Add triethylsilane (or another suitable scavenger).

• Add TFA and stir the mixture at room temperature.

• Monitor the reaction by TLC. The deprotection is usually rapid.

• Once complete, remove the volatiles under reduced pressure, co-evaporating with toluene to remove residual TFA.

• The crude thiol can then be purified by column chromatography.

Data Summary: Common Protecting Groups for Thiols

Protecting Group	Abbreviation	Common Reagents for Protection	Common Reagents for Deprotection	Stability
Trityl	Tr	TrCl, Et₃N	TFA, TES; Hg(OAc)₂, NaBH₄	Stable to base, labile to acid
p-Methoxybenzyl	PMB	PMBCl, NaH	TFA, DDQ	Stable to base, labile to acid and oxidation
Acetamidomethyl	Acm	N-(Hydroxymethyl)acetamide, H⁺	Hg(OAc)₂, H₂S; I₂	Stable to TFA, HF

Visualization of Synthetic Strategies

Reaction Workflow: Protecting Group Strategy

The following diagram illustrates a generalized workflow for employing a protecting group in a reaction with 2-(iodomethyl)oxirane.

Caption: Generalized workflow for a protecting group strategy.

Mechanism: Regioselective Ring-Opening of 2-(Iodomethyl)oxirane

This diagram shows the nucleophilic attack on the less hindered carbon of the epoxide ring.

Caption: Regioselective epoxide ring-opening mechanism.

Conclusion

The successful application of 2-(iodomethyl)oxirane in complex organic synthesis hinges on the strategic management of its dual reactivity. Protecting groups for alcohols, amines, and thiols are essential tools for achieving chemoselectivity and directing reactions to the desired outcome. The choice of protecting group should be guided by its stability to the planned reaction conditions and the availability of mild and selective deprotection methods. The protocols and data presented in this guide offer a practical framework for researchers to design and execute synthetic routes that effectively utilize the unique properties of 2-(iodomethyl)oxirane, paving the way for the efficient construction of valuable and intricate molecules.

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• Munson, M. C.; Garcia-Echeverria, C.; Albericio, F.; Barany, G. S-Trityl and S-9-Xanthenyl Protecting Groups for Cysteine. J. Org. Chem.1992 , 57 (11), 3013–3018. [Link]

• Yadav, J. S.; Reddy, B. V. S.; Reddy, K. S.; Reddy, K. B. A Mild and Efficient Method for the Synthesis of β-Amino Alcohols by Ring Opening of Epoxides with Amines Catalyzed by Cerium(III) Chloride. Tetrahedron Lett.2003 , 44 (33), 6493–6496. [Link]

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2-(Iodomethyl)oxirane: A Versatile Precursor for Advanced Polymer Synthesis

An Application Guide for Researchers

Introduction

In the landscape of functional polymers, the choice of monomer is paramount to designing materials with tailored properties and capabilities. 2-(Iodomethyl)oxirane, also known as epiiodohydrin, emerges as a uniquely powerful building block for polymer chemists. Its structure is deceptively simple, yet it harbors a potent combination of reactive sites: a strained oxirane (epoxide) ring and a highly reactive primary iodide. This bifunctionality makes it an exceptional precursor for two distinct but complementary synthetic strategies:

• Direct Polymerization: The epoxide ring allows for ring-opening polymerization, primarily through a cationic mechanism, to create a polyether backbone. This process can often be controlled to achieve characteristics of a living polymerization, affording polymers with predictable molecular weights and narrow distributions.

• Post-Polymerization Modification: The resulting polymer is decorated with pendant iodomethyl groups. The carbon-iodine bond is an excellent substrate for nucleophilic substitution (SN2) reactions, enabling the quantitative introduction of a vast array of functional groups along the polymer chain.

This guide provides a comprehensive overview of the synthesis of functional polymers derived from 2-(iodomethyl)oxirane, detailing the underlying mechanisms and providing field-tested protocols for its use.

Critical Safety and Handling Precautions

Before commencing any experimental work, it is imperative to understand the significant hazards associated with 2-(iodomethyl)oxirane. According to its PubChem safety profile, this compound is classified with multiple hazards[1].

GHS Hazard Statements: [1]

• Physical Hazards:

  • H226: Flammable liquid and vapor.

• Health Hazards:

  • H302: Harmful if swallowed.

  • H312: Harmful in contact with skin.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H332: Harmful if inhaled.

  • H335: May cause respiratory irritation.

• Long-Term Health Hazards:

  • H341: Suspected of causing genetic defects.

  • H351: Suspected of causing cancer.

  • H361: Suspected of damaging fertility or the unborn child.

Mandatory Handling Protocol:

• Engineering Controls: All manipulations must be performed inside a certified chemical fume hood with high airflow.

• Personal Protective Equipment (PPE):

  • Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Double-gloving is highly recommended.

  • Eye Protection: Chemical safety goggles and a face shield are mandatory.

  • Lab Coat: A flame-resistant lab coat must be worn and kept fully buttoned.

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames, in a tightly sealed container[2].

• Waste Disposal: Dispose of all contaminated materials and unreacted monomer as hazardous waste in accordance with institutional and local regulations.

Part 1: Synthesis of Poly(2-(iodomethyl)oxirane) via Cationic Ring-Opening Polymerization (CROP)

The polymerization of oxiranes is effectively achieved through cationic ring-opening polymerization (CROP).[3][4] This mechanism relies on an electrophilic initiator to activate the epoxide ring, rendering it susceptible to nucleophilic attack by another monomer unit. This process can exhibit "living" characteristics, where termination and chain-transfer reactions are minimal, allowing for the synthesis of well-defined polymers.[5][6]

Mechanism of Cationic Ring-Opening Polymerization

The CROP of 2-(iodomethyl)oxirane proceeds in three main stages: initiation, propagation, and termination.

• Initiation: An electrophilic initiator (e.g., a Lewis acid or a stable carbocation source like triflate) reacts with the oxygen atom of the oxirane ring. This forms a tertiary oxonium ion, which is the active species.

• Propagation: A second monomer molecule acts as a nucleophile, attacking one of the carbon atoms of the activated epoxide ring. This SN2-like attack opens the ring and regenerates the oxonium ion at the chain end, allowing the process to repeat and the polymer chain to grow.

• Termination: The polymerization is "quenched" by the addition of a nucleophilic terminating agent (e.g., water, methanol, or amines), which reacts with the active oxonium ion at the chain end to form a stable, neutral polymer.

Figure 1: Logical flow of Cationic Ring-Opening Polymerization (CROP).

Experimental Protocol: CROP of 2-(Iodomethyl)oxirane

This protocol describes a representative synthesis of poly(2-(iodomethyl)oxirane) using methyl triflate as the initiator. All glassware should be rigorously dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent premature termination by atmospheric moisture.

Materials & Equipment:

• 2-(Iodomethyl)oxirane (monomer), freshly distilled

• Methyl trifluoromethanesulfonate (Methyl triflate, initiator)

• Anhydrous dichloromethane (DCM, solvent)

• Anhydrous methanol (terminating agent)

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Gas-tight syringes

• Standard glassware for workup and precipitation

Procedure:

• Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar under a positive pressure of inert gas.

• Reagent Preparation:

  • In the Schlenk flask, dissolve 2-(iodomethyl)oxirane (e.g., 1.84 g, 10 mmol) in anhydrous DCM (e.g., 20 mL).

  • Prepare a stock solution of methyl triflate in anhydrous DCM if desired for precise addition, or use it neat.

• Initiation:

  • Cool the monomer solution to 0 °C in an ice bath.

  • Via a gas-tight syringe, rapidly inject the initiator, methyl triflate (e.g., 16.4 mg, 0.1 mmol, for a target degree of polymerization of 100), into the stirring monomer solution.

• Polymerization:

  • Allow the reaction to warm to room temperature and stir for the desired time (e.g., 4-24 hours). The progress can be monitored by taking aliquots and analyzing them via ¹H NMR for monomer conversion.

• Termination:

  • Once the desired conversion is reached, terminate the polymerization by adding an excess of anhydrous methanol (e.g., 1 mL). Stir for an additional 30 minutes.

• Isolation:

  • Concentrate the polymer solution under reduced pressure.

  • Dissolve the concentrated residue in a minimal amount of a good solvent (e.g., THF or chloroform).

  • Precipitate the polymer by adding the solution dropwise into a large volume of a non-solvent (e.g., cold methanol or hexane).

  • Isolate the precipitated polymer by filtration or decantation.

  • Wash the polymer with the non-solvent and dry it under vacuum to a constant weight.

Part 2: Post-Polymerization Modification of the Iodide Group

The true utility of poly(2-(iodomethyl)oxirane) lies in its capacity for functionalization. The pendant iodomethyl group is an excellent electrophile for SN2 reactions, allowing the iodine to be displaced by a wide range of nucleophiles.[7][8] This transforms the polymer from a simple polyether into a versatile scaffold for advanced materials.[9][10]

General Reaction Scheme

The modification reaction involves the displacement of the iodide, a superb leaving group, by a chosen nucleophile (Nu⁻). This reaction is typically efficient and can be driven to completion under mild conditions.

Figure 2: General scheme for nucleophilic substitution on the polymer.

Protocol: Synthesis of Poly(2-(azidomethyl)oxirane)

This protocol details the conversion of the iodide groups to azides. The resulting azide-functionalized polymer is a valuable intermediate for "click" chemistry reactions (e.g., Copper-Catalyzed Azide-Alkyne Cycloaddition, CuAAC), enabling conjugation to biomolecules, dyes, or other polymers.

Materials & Equipment:

• Poly(2-(iodomethyl)oxirane) (from Part 1)

• Sodium azide (NaN₃) - EXTREMELY TOXIC, handle with extreme care.

• Anhydrous N,N-Dimethylformamide (DMF)

• Dialysis tubing (appropriate MWCO) or centrifugal filters

• Standard laboratory glassware

Procedure:

• Dissolution: Dissolve poly(2-(iodomethyl)oxirane) (e.g., 1.0 g) in anhydrous DMF (e.g., 20 mL) in a round-bottom flask.

• Nucleophile Addition: Add a molar excess of sodium azide (e.g., 3-5 equivalents per iodide group). For 1.0 g of polymer (approx. 5.4 mmol of repeat units), this would be ~1.06 g (16.3 mmol) of NaN₃.

• Reaction: Stir the mixture at room temperature for 24-48 hours. The reaction can be gently heated (e.g., to 40-50 °C) to increase the rate if necessary. Monitor the reaction by ¹H NMR or FTIR, looking for the disappearance of the -CH₂I signal and the appearance of the -CH₂N₃ signal and the characteristic azide stretch (~2100 cm⁻¹ in FTIR).

• Purification:

  • After the reaction is complete, dilute the mixture with deionized water.

  • Purify the polymer by extensive dialysis against deionized water for 2-3 days, changing the water frequently to remove DMF and excess sodium azide.

  • Alternatively, use centrifugal filters to wash the polymer solution repeatedly with water.

• Isolation: Lyophilize (freeze-dry) the purified polymer solution to obtain the final product as a fluffy, white solid.

Overall Synthetic Workflow

The two-part process provides a powerful platform for creating custom functional materials.

Figure 3: Workflow from monomer to functional polymer applications.

Data Summary and Expected Outcomes

The living nature of the CROP allows for predictable control over the final polymer properties. The table below summarizes the expected relationship between experimental conditions and polymer characteristics.

Parameter	Controlling Factor	Expected Outcome & Rationale
Molecular Weight (Mₙ)	Monomer-to-Initiator Ratio ([M]/[I])	Mₙ is directly proportional to the [M]/[I] ratio. A higher ratio leads to longer polymer chains as each initiator molecule generates one chain.
Polydispersity Index (PDI)	Reaction Conditions (Purity, Temperature)	PDI values close to 1.0 (typically 1.1–1.3) are achievable. This indicates a narrow molecular weight distribution, a hallmark of a well-controlled, living polymerization.[11]
Degree of Functionalization	Stoichiometry of Nucleophile	Near-quantitative (>99%) conversion of iodide to the desired functional group is expected due to the high reactivity of the primary iodide.
Polymer Architecture	Initiator Type / Monomer Addition	Use of multifunctional initiators can yield star polymers. Sequential monomer addition can be used to synthesize block copolymers.

References

• Google Patents. (n.d.). Polymerization of oxirane - US3127371A.
• National Genomics Data Center (CNCB-NGDC). (n.d.). Living Polymerization of 2-Ethylthio-2-oxazoline and Postpolymerization Diversification.
• RSC Publishing. (n.d.). A facile synthesis of iodine-functionalized hypercrosslinked polymers.
• National Center for Biotechnology Information. (n.d.). 2-(Iodomethyl)oxirane | C3H5IO | CID 164698. PubChem.
• CymitQuimica. (n.d.). 2-(Iodomethyl)oxirane.
• Matrix Fine Chemicals. (n.d.). 2-(IODOMETHYL)OXIRANE | CAS 624-57-7.
• ACS Publications. (2023). Cationic Ring-Opening Copolymerization of Cyclic Acetals and 1,3-Dioxolan-4-ones via the Activated Monomer Mechanism and Transacetalization Reaction. Macromolecules.
• TU Dresden. (2012). Poly(2-oxazoline)s as Polymer Therapeutics.
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• Fisher Scientific. (2024). SAFETY DATA SHEET.
• Master Organic Chemistry. (n.d.). Reaction of epoxides with nucleophiles under basic conditions.
• ResearchGate. (n.d.). Mechanism of living cationic ring-opening polymerization of 2-alkyl-2-oxazolines.
• Beilstein-Institut. (2023). Investigation of cationic ring-opening polymerization of 2-oxazolines in the “green” solvent dihydrolevoglucosenone.
• RSC Publishing. (n.d.). Post-polymerization modification reactions of poly(glycidyl methacrylate)s.
• Scholarly Works @ SHSU. (2023). SYNTHESIS AND MODIFICATION OF AN EPOXIDE-CONTAINING POLYMER PREPARED USING RING OPENING METATHESIS POLYMERIZATION (ROMP).

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Application Notes and Protocols for Flow Chemistry: 2-(Iodomethyl)oxirane

Introduction: Unlocking Synthetic Potential with 2-(Iodomethyl)oxirane in Continuous Flow

2-(Iodomethyl)oxirane, a versatile bifunctional reagent, presents a unique combination of a strained oxirane ring and a reactive iodomethyl group. This structure allows for sequential or tandem reactions, making it a valuable building block in the synthesis of complex molecules, particularly in the pharmaceutical and materials science sectors. The inherent reactivity of the epoxide ring towards nucleophilic attack, coupled with the propensity of the iodide to participate in substitution and coupling reactions, opens a vast landscape of synthetic possibilities.[1]

However, the high reactivity of epoxides can also pose challenges in traditional batch processing, including issues with exothermic events, side reactions, and the handling of hazardous reagents.[2][3] Continuous flow chemistry offers a powerful solution to these challenges by providing superior control over reaction parameters such as temperature, pressure, and reaction time. The small reactor volumes and high surface-area-to-volume ratios inherent in flow systems allow for efficient heat transfer, mitigating the risk of thermal runaways.[4][5] Furthermore, the ability to perform multi-step sequences in a continuous manner reduces manual handling and exposure to hazardous intermediates.[4]

These application notes provide a comprehensive guide to leveraging the synthetic utility of 2-(iodomethyl)oxirane in a continuous flow environment. We will explore its application in key reaction classes, providing detailed, field-proven protocols and insights into the causality behind experimental choices.

Core Applications in Flow Chemistry

The unique bifunctionality of 2-(iodomethyl)oxirane allows for two primary modes of reactivity that are highly amenable to flow chemistry:

• Nucleophilic Ring-Opening of the Epoxide: The strained three-membered ring is susceptible to attack by a wide range of nucleophiles, leading to the formation of functionalized 3-iodo-1-propanol derivatives.

• Nucleophilic Substitution of the Iodide: The C-I bond can be readily displaced by nucleophiles, particularly after the epoxide has been opened, to introduce further diversity.

• Ring-Opening Polymerization: The epoxide functionality can be polymerized to create functional polyethers with pendant iodomethyl groups, which can be further modified.

Application 1: Continuous Flow Synthesis of Chiral β-Amino Alcohols via Epoxide Ring-Opening

Scientific Context: Chiral β-amino alcohols are crucial structural motifs in many pharmaceuticals and chiral auxiliaries.[6] The reaction of epoxides with amines is a direct route to these compounds. Performing this reaction in a continuous flow setup offers enhanced safety, improved heat management for the often exothermic ring-opening, and precise control over stoichiometry to minimize side products.[3]

Reaction Principle:

The reaction proceeds via a nucleophilic attack of the amine on one of the electrophilic carbons of the epoxide ring. Under neutral or basic conditions, the attack preferentially occurs at the less sterically hindered carbon in an SN2-type mechanism, leading to a specific regioisomer.[7]

Workflow Diagram:

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Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with 2-(Iodomethyl)oxirane

Welcome to the technical support center for 2-(Iodomethyl)oxirane, a versatile building block in organic synthesis, particularly in the development of pharmaceuticals like beta-blockers and other complex molecules. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of reactions involving this compound and to troubleshoot common challenges to improve reaction yield and product purity.

Introduction to the Reactivity of 2-(Iodomethyl)oxirane

2-(Iodomethyl)oxirane, also known as epiiodohydrin, is a bifunctional molecule featuring a reactive epoxide ring and a primary iodide. This unique combination allows for a range of synthetic transformations, but also introduces potential complexities. The high ring strain of the epoxide makes it susceptible to nucleophilic attack, while the carbon-iodine bond provides a leaving group for substitution reactions.[1] Understanding the interplay between these two reactive sites is paramount for successful and high-yielding experiments.

This guide will provide in-depth answers to frequently asked questions and detailed troubleshooting protocols to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: My reaction with 2-(Iodomethyl)oxirane is giving a low yield of the desired ring-opened product. What are the primary factors I should investigate?

A1: Low yields in 2-(Iodomethyl)oxirane reactions often stem from a few key factors:

• Suboptimal Reaction Conditions: Temperature, solvent, and reaction time are critical. Epoxide ring-opening can be sensitive to these parameters. For instance, excessively high temperatures can lead to side reactions and decomposition.[2]

• Nucleophile Strength and Concentration: The nature of your nucleophile is crucial. Strong, "hard" nucleophiles will readily open the epoxide ring. Weaker nucleophiles may require acidic or Lewis acid catalysis to activate the epoxide. Insufficient nucleophile concentration can lead to incomplete reactions.

• Competing Side Reactions: The presence of the iodomethyl group introduces the possibility of competing SN2 reactions where the iodide is displaced. Additionally, under certain conditions, intramolecular reactions can occur.

• Purity of Starting Materials: Ensure your 2-(Iodomethyl)oxirane and nucleophile are of high purity. Impurities can interfere with the reaction or act as catalysts for undesired pathways.

• Workup and Purification Issues: The desired product may be lost during the workup or purification steps. Inefficient extraction or degradation on silica gel are common culprits.

Q2: I am observing the formation of an unexpected byproduct with a four-membered ring. What is happening?

A2: The formation of a four-membered ring, an oxetane, is a known intramolecular side reaction of 2-(halomethyl)oxiranes.[3][4][5][6][7] This occurs when the alkoxide formed after the initial nucleophilic attack on the epoxide ring then acts as an internal nucleophile, displacing the iodide.

Q3: How does the regioselectivity of the ring-opening work for 2-(Iodomethyl)oxirane? Where will my nucleophile attack?

A3: The site of nucleophilic attack (regioselectivity) is primarily dictated by the reaction conditions:

• Basic or Neutral Conditions (Strong Nucleophiles): The reaction will proceed via a classic SN2 mechanism. The nucleophile will attack the less sterically hindered carbon of the epoxide ring. In the case of 2-(Iodomethyl)oxirane, this is the terminal carbon of the epoxide (C3).[1]

• Acidic Conditions (Weak Nucleophiles): Under acidic conditions, the epoxide oxygen is first protonated, making it a better leaving group. The reaction then proceeds with SN1-like character. The nucleophile will preferentially attack the more substituted carbon (C2), as it can better stabilize the developing partial positive charge.[8]

Q4: Can the iodide on the 2-(Iodomethyl)oxirane be displaced by my nucleophile instead of the epoxide opening?

A4: Yes, this is a potential competing reaction. A strong nucleophile can directly displace the iodide via an SN2 reaction, leaving the epoxide ring intact. The likelihood of this pathway depends on the relative reactivity of the epoxide versus the carbon-iodine bond and the nature of the nucleophile. "Soft" nucleophiles, for example, may show a higher propensity for attacking the carbon bearing the iodide.

Troubleshooting Guides

Guide 1: Low Yield of the Desired Ring-Opened Product

This guide provides a systematic approach to diagnosing and resolving low yields in nucleophilic ring-opening reactions of 2-(Iodomethyl)oxirane.

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Technical Support Center: 2-(Iodomethyl)oxirane

Welcome to the technical support resource for 2-(Iodomethyl)oxirane (also known as epiiodohydrin). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this highly reactive and versatile building block. Here, we address common experimental challenges, provide in-depth explanations for side reactions, and offer robust troubleshooting protocols to ensure the success of your synthesis.

A Word on Safety First

Before initiating any experiment, it is crucial to recognize the hazardous nature of 2-(Iodomethyl)oxirane. It is a flammable liquid and vapor, harmful if swallowed, inhaled, or in contact with skin, and causes serious skin and eye irritation.[1] Furthermore, it is suspected of causing genetic defects, cancer, and reproductive harm.[1]

Mandatory Safety Precautions:

• Always handle this reagent in a certified chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE): chemical-resistant gloves (nitrile is often insufficient; consider double-gloving or using thicker butyl rubber gloves), a flame-retardant lab coat, and splash-proof safety goggles.

• Keep away from heat, sparks, and open flames.[2]

• Store in a tightly closed container in a cool, well-ventilated area, away from incompatible materials such as strong acids, bases, and oxidizing agents.

Frequently Asked Questions & Troubleshooting Guides

Question 1: My reaction is giving a mixture of regioisomers. How can I control which carbon of the oxirane is attacked?

Why It Happens: This is the most common challenge encountered with unsymmetrical epoxides like 2-(Iodomethyl)oxirane. The site of nucleophilic attack (regioselectivity) is dictated by the reaction conditions—specifically, whether they are basic/neutral or acidic.[3][4] The high ring strain of the epoxide (approx. 13 kcal/mol) is the driving force for the reaction, but the pathway it takes depends on the nature of the nucleophile and the presence of an acid catalyst.[5]

• Under Basic or Neutral Conditions (SN2 Mechanism): Strong, negatively charged nucleophiles (e.g., RO⁻, RS⁻, N₃⁻, Grignard reagents) will attack the less sterically hindered carbon atom.[5][6][7] In 2-(Iodomethyl)oxirane, this is the terminal methylene carbon of the epoxide ring (C3). The reaction proceeds via a classic SN2 mechanism, resulting in an inversion of stereochemistry at the site of attack.[5]

• Under Acidic Conditions (SN1-like Mechanism): In the presence of an acid, the epoxide oxygen is first protonated, making it a much better leaving group.[8] This weakens the C-O bonds and induces a partial positive charge on the carbon atoms. The nucleophile will then preferentially attack the carbon that can better stabilize this positive charge—the more substituted carbon (C2).[9][10] The mechanism has significant SN1 character, proceeding through a transition state where the C2-O bond is substantially broken.[3]

Troubleshooting Protocol & Experimental Design:

• For Attack at the Less Substituted Carbon (C3):

  • Use a Strong Nucleophile: Ensure your nucleophile is sufficiently basic (e.g., use sodium methoxide instead of methanol). Weak nucleophiles require acidic conditions to react efficiently.[11]

  • Avoid Acidity: Ensure your reaction vessel is free of acidic residue. If your nucleophile is an amine, it will be protonated by acid, deactivating it. Use aprotic solvents (THF, DMF, etc.) and ensure they are anhydrous.

  • Temperature Control: Exothermic reactions can lead to side products. Maintain a controlled temperature, often starting at 0 °C or lower and allowing the reaction to slowly warm to room temperature.

• For Attack at the More Substituted Carbon (C2):

  • Use a Catalytic Amount of Acid: Employ a protic acid (like H₂SO₄) or a Lewis acid (like Sc(OTf)₃, InCl₃) as a catalyst.[12][13] The acid protonates the epoxide oxygen, activating it for attack.[14]

  • Use a Weak Nucleophile: The activated epoxide is highly electrophilic, allowing weaker, neutral nucleophiles (H₂O, ROH) to attack.

  • Solvent Choice: Polar protic solvents can facilitate the SN1-like mechanism.

Data Summary: Regioselectivity Control

Condition	Mechanism	Site of Attack	Typical Nucleophiles	Product Type
Basic/Neutral	SN2	Less substituted carbon (C3)	RO⁻, RS⁻, CN⁻, R-MgBr	1-substituted-3-iodo-propan-2-ol
Acidic	SN1-like	More substituted carbon (C2)	H₂O, ROH, H-X	2-substituted-3-iodo-propan-1-ol

Visualization: Controlling Regioselectivity

Caption: Reaction pathways for 2-(Iodomethyl)oxirane under different conditions.

Question 2: My reaction is clean by TLC, but my final yield is low after workup and purification. I'm isolating a significant amount of 1-Iodo-2,3-propanediol.

Why It Happens: This is a classic case of unintended hydrolysis. Epoxides can be readily opened by water, especially under acidic conditions, to form vicinal diols (1,2-diols).[9][15]

• Cause 1: Wet Solvents/Reagents: The most common source is residual water in your reaction solvents or reagents. Anhydrous conditions are often necessary for epoxide chemistry.

• Cause 2: Acidic Aqueous Workup: Quenching the reaction with an acidic solution (e.g., NH₄Cl, dilute HCl) can catalyze the hydrolysis of any unreacted epoxide during the workup procedure.[9]

Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Dry solvents thoroughly before use. For example, reflux THF over sodium/benzophenone or use a commercial solvent purification system. Store over activated molecular sieves (4Å).

  • Dry non-solvent reagents as appropriate. Liquid reagents can be distilled; solid reagents can be dried in a vacuum oven.

  • Run the reaction under an inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from entering the reaction.

• Modify Your Workup:

  • Use a Neutral or Basic Quench: Quench the reaction with a saturated solution of sodium bicarbonate (NaHCO₃) or water, rather than an acidic solution, unless your product is acid-sensitive.

  • Minimize Contact Time: Perform the aqueous extraction steps as quickly as possible to reduce the contact time between the unreacted epoxide and the aqueous phase.

  • Temperature Control: Keep the mixture cold during the workup to slow down the rate of hydrolysis.

Visualization: Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low yields in reactions with 2-(Iodomethyl)oxirane.

Question 3: My reaction mixture became viscous and difficult to stir, and analysis shows a high molecular weight smear. What is happening?

Why It Happens: You are observing polymerization or oligomerization. The hydroxyl group formed after the initial ring-opening is itself a nucleophile.[16] This newly formed alcohol can then attack another molecule of 2-(Iodomethyl)oxirane, initiating a chain reaction that forms polyether structures. This side reaction is particularly prevalent under certain conditions.

• High Concentrations: More frequent molecular collisions increase the likelihood of the product reacting with the starting material.

• Elevated Temperatures: Higher temperatures provide the activation energy needed for this subsequent reaction to occur at a significant rate.

• Catalyst Choice: Both strong acids and bases can catalyze polymerization. Cationic polymerization can be initiated by Lewis or Brønsted acids.[17] Anionic polymerization can occur if a strong base generates an alkoxide that then propagates.

Troubleshooting Protocol:

• Control Concentration: Run the reaction at a lower concentration (higher solvent volume). A common starting point is 0.1-0.5 M.

• Slow Addition: If your protocol involves adding the epoxide to the nucleophile, do so slowly using a syringe pump. This keeps the instantaneous concentration of the epoxide low, favoring the desired reaction over polymerization.

• Strict Temperature Management: Maintain the recommended reaction temperature. Use an ice bath or cryocooler to prevent temperature spikes, especially during reagent addition.

• Stoichiometry: Ensure you are not using a large excess of the epoxide, as this will favor polymerization once the primary nucleophile is consumed.

• Catalyst Screening: If using a catalyst, screen for one that is less prone to promoting polymerization. Sometimes a milder Lewis acid is preferable to a strong Brønsted acid.

Visualization: Unwanted Polymerization Pathway

Caption: The chain reaction leading to polymerization of 2-(Iodomethyl)oxirane.

References

• Apollo Scientific. (n.d.). 2-(Methoxymethyl)oxirane Safety Data Sheet.
• Micro-Measurements. (2017). SAFETY DATA SHEET.

• Ciufolini, M. A. (2015). Nucleophilic ring opening of 1,2-epoxides in aqueous medium. Semantic Scholar. Retrieved from [Link]

• LibreTexts. (2024). 4.6: Reactions of Epoxides - Ring-opening. Chemistry LibreTexts. Retrieved from [Link]

• Chemistry Steps. (n.d.). Epoxides Ring-Opening Reactions.

• The Organic Chemistry Tutor. (2020). Ring Opening Reactions of Epoxide. YouTube. Retrieved from [Link]

• Federal Register. (2023). Oxirane, 2-Methyl-, Polymer With Oxirane, Ether With 1,2,3-Propanetriol (3:1); Tolerance Exemption.
• Master Organic Chemistry. (n.d.). Reaction of epoxides with nucleophiles under basic conditions.
• Federal Register. (2025). Oxirane, Methyl-, Polymer With Oxirane, Monobutyl Ether and Oxirane, 2-Methyl, Polymer With Oxirane, Monomethyl Ether in Pesticide Formulations; Exemption From the Requirement for a Tolerance.
• ResearchGate. (n.d.). Main reactions of epoxidation and oxirane ring-opening process.

• OpenStax. (2023). 18.5 Reactions of Epoxides: Ring-Opening. Organic Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(Iodomethyl)oxirane. PubChem Compound Database. Retrieved from [Link]

• LibreTexts. (2024). 18.6: Reactions of Epoxides - Ring-opening. Chemistry LibreTexts. Retrieved from [Link]

• Master Organic Chemistry. (2015). Epoxide Ring Opening With Base. Retrieved from [Link]

• Fisher Scientific. (2024). SAFETY DATA SHEET - 2-(Iodomethyl)oxetane.

• National Institutes of Health. (n.d.). Redox Processes Involving Oxygen: The Surprising Influence of Redox-Inactive Lewis Acids. PMC. Retrieved from [Link]

• Master Organic Chemistry. (2015). Opening of Epoxides With Acid. Retrieved from [Link]

• Google Patents. (n.d.). EP0124009B1 - Process for the preparation of oxiranes.
• Chemistry Steps. (n.d.). Reactions of Epoxides under Acidic and Basic Conditions.
• American Chemical Society. (n.d.). Lewis Acid Activation of Dioxiranes for Aliphatic C-H Bond Oxidation.
• ResearchGate. (2025). Ring-opening polymerization of a 2,3-disubstituted oxirane leading to a polyether having a carbonyl–aromatic π-stacked structure.
• The Royal Society of Chemistry. (2014). Supporting Information.
• Norwegian Research Information Repository. (n.d.). Understanding the Influence of Lewis Acids on CO2 Hydrogenation: The Critical Effect Is on Formate Rotation.

• LibreTexts. (2020). 9.14: Opening of Epoxides - Acidic versus Basic Conditions. Chemistry LibreTexts. Retrieved from [Link]

• Taylor & Francis. (n.d.). Oxirane – Knowledge and References.
• ResearchGate. (2025). (PDF) Thermal Reactions of Oxiranes.
• ResearchGate. (n.d.). Mechanism for oxirane formation.

• Leah4sci. (2014). Epoxide Reaction Under Acidic Conditions. YouTube. Retrieved from [Link]

• US EPA. (n.d.). Oxirane, 2-methyl-, polymer with 1,3-diisocyanatomethylbenzene, .alpha.-hydro-.omega.-hydroxypoly(oxy-1,4-butanediyl) and oxirane - Substance Details.
• ACS Publications. (2024). Redox Processes Involving Oxygen: The Surprising Influence of Redox-Inactive Lewis Acids.

• Master Organic Chemistry. (2015). Epoxides - The Outlier Of The Ether Family. Retrieved from [Link]

• Google Patents. (n.d.). CN102491959B - Preparation method of oxirane derivative.
• PubMed. (n.d.). Enantio- and regioselectivity in the epoxide-hydrolase-catalyzed ring opening of aliphatic oxiranes: Part II: Dialkyl.
• American Chemical Society. (n.d.). Lewis Acid Activation of Oxaziridines.
• ResearchGate. (n.d.). The Effect of Reaction Temperature on Retaining Oxirane Oxygen Contents in the Synthesis of Epoxidized Diethanolamides.

• Chemistry Stack Exchange. (2012). What makes an epoxide stable?. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Oxirane, 2-methyl-3-propyl-, cis- (CAS 6124-90-9).
• BOC Sciences. (n.d.). CAS 24969-06-0 (Oxirane,2-(chloromethyl)-, homopolymer).
• Federal Register. (2022). Oxirane, 2-(phenoxymethyl)-, polymer with oxirane, monobutyl ether, block; Tolerance Exemption.

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minimizing byproduct formation with Grignard reagents and 2-(Iodomethyl)oxirane

Welcome to the technical support center for navigating the complexities of the Grignard reaction with 2-(iodomethyl)oxirane. This guide is designed for researchers, scientists, and drug development professionals to address specific experimental challenges, minimize byproduct formation, and optimize the synthesis of the desired homoallylic alcohols. The insights provided are grounded in established mechanistic principles and practical laboratory experience.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiment in a direct question-and-answer format.

Q1: My yield of the desired 4-iodo-1-alken-2-ol is significantly lower than expected. What are the primary causes?

A1: Low yield is a common issue stemming from several potential sources. A systematic check of your reagents and reaction parameters is the most effective troubleshooting approach.

• Reagent Integrity: Grignard reagents are highly sensitive to moisture and air.[1]

  • Moisture Contamination: The most frequent cause of failure is the presence of water in the glassware or solvent. Grignard reagents are potent bases and will be rapidly quenched by even trace amounts of protic sources (like water or alcohols) to form an alkane (R-H), rendering them inactive for the desired reaction.[1]

  • Grignard Reagent Quality: Ensure your Grignard reagent was successfully prepared and is of the correct concentration. It is best practice to titrate the reagent before use.

  • Substrate Purity: Impurities in the 2-(iodomethyl)oxirane can interfere with the reaction.

• Reaction Temperature:

  • The reaction is typically exothermic. Failure to maintain a low temperature (ideally between -20°C and 0°C) can lead to a host of side reactions, including Wurtz-type coupling and epoxide rearrangement. A slow, controlled addition of the Grignard reagent to the epoxide solution is crucial for managing the reaction temperature.

• Order and Rate of Addition:

  • Always add the Grignard reagent slowly to a solution of the 2-(iodomethyl)oxirane. This maintains a low concentration of the highly reactive Grignard reagent, which helps suppress side reactions and control the exotherm. A rapid, localized increase in temperature and Grignard concentration can favor byproduct formation.

Q2: I've isolated a major byproduct that appears to be a secondary or tertiary alcohol, but not the one I intended. NMR analysis suggests it resulted from the Grignard reagent adding to an aldehyde or ketone. What happened?

A2: This is a classic sign of a Lewis acid-catalyzed rearrangement of the epoxide.

• Mechanism of Rearrangement: The magnesium halide salt (MgX₂) present in your Grignard solution is a Lewis acid.[2] This Lewis acid can coordinate to the epoxide oxygen, weakening the C-O bonds and facilitating a rearrangement (a hydride or alkyl shift) to form an aldehyde or, less commonly, a ketone.[2][3] The Grignard reagent then reacts with this newly formed carbonyl compound, leading to an undesired alcohol.[2]

• Troubleshooting Steps:

  • Lower the Temperature: Performing the reaction at a lower temperature (e.g., -40°C or -78°C) can significantly slow down the rate of rearrangement relative to the desired nucleophilic attack on the epoxide.

  • Consider a Cu(I) Catalyst: The addition of a catalytic amount of a copper(I) salt, such as CuI or CuCN, can transform the Grignard reagent into an organocuprate (Gilman-type reagent) in situ. These reagents are softer nucleophiles and are much less prone to inducing epoxide rearrangement, favoring direct SN2 ring-opening.

  • Use a Different Grignard Halide: Grignard reagents prepared from alkyl chlorides (RMgCl) are generally less Lewis acidic than those from bromides (RMgBr) or iodides (RMgI). If your synthesis allows, using RMgCl could mitigate the rearrangement.

Q3: My primary byproduct is the Wurtz coupling product (R-R) from my Grignard reagent. How do I prevent this?

A3: Wurtz-type homocoupling is a known side reaction for organometallic reagents. In this context, it can be promoted by certain conditions or impurities.

• Causes:

  • Reaction with the Iodomethyl Group: The Grignard reagent can potentially react with the C-I bond of another molecule of 2-(iodomethyl)oxirane in an SN2 fashion. This is more likely at elevated temperatures.

  • Oxygen Exposure: Trace amounts of oxygen can catalyze the homocoupling of Grignard reagents. Ensure your reaction is performed under a strictly inert atmosphere (e.g., dry nitrogen or argon).

  • High Temperature: As mentioned, higher temperatures provide the activation energy needed for these undesired pathways.

• Solutions:

  • Maintain a low reaction temperature and ensure a robust inert atmosphere.

  • Slowly add the Grignard reagent to the epoxide. This ensures the Grignard reagent is more likely to encounter and react with the more electrophilic epoxide ring rather than the less reactive C-I bond of another substrate molecule.

Frequently Asked Questions (FAQs)

What is the expected mechanism for the desired reaction?

The reaction proceeds via a nucleophilic substitution (SN2) mechanism.[4][5][6] The carbon of the Grignard reagent, which is nucleophilic, attacks one of the carbons of the epoxide ring. Due to steric hindrance from the iodomethyl group, the attack preferentially occurs at the less substituted carbon of the epoxide.[7][8][9] This attack forces the ring to open, forming a magnesium alkoxide intermediate, which is then protonated during aqueous workup to yield the final alcohol product.[10]

What is the optimal temperature range for this reaction?

The optimal temperature is a balance between achieving a reasonable reaction rate and minimizing side reactions. A common starting point is to perform the addition of the Grignard reagent at 0°C and then allow the reaction to slowly warm to room temperature. However, for particularly sensitive substrates or highly reactive Grignard reagents, beginning the addition at -20°C or lower is advisable to suppress byproduct formation, especially epoxide rearrangement.

What are the recommended solvents?

Anhydrous ethereal solvents are essential for Grignard reactions.[1]

• Diethyl ether (Et₂O): The classic solvent. Its high vapor pressure can help in cooling the reaction, but its low boiling point (34.6°C) limits the temperature range for reactions requiring heating.

• Tetrahydrofuran (THF): A more polar ether that is often a better solvent for complex molecules. Its higher boiling point (66°C) allows for a wider temperature range. It is the most commonly used solvent for these types of reactions.

Crucially, the solvent must be absolutely dry. The use of freshly distilled solvent over a drying agent (like sodium/benzophenone) is highly recommended.

Why is an inert atmosphere so critical?

An inert atmosphere (nitrogen or argon) is non-negotiable for two main reasons:

• Reaction with Water: It prevents atmospheric moisture from entering the reaction and quenching the Grignard reagent.[1]

• Reaction with Oxygen: Oxygen can react with Grignard reagents through a radical mechanism, leading to the formation of hydroperoxides (after workup) and promoting homocoupling (R-R) byproducts.

Visualizing Reaction Pathways and Troubleshooting

To better understand the chemical processes, the following diagrams illustrate the desired reaction pathway versus common side reactions and a logical workflow for troubleshooting.

Caption: Reaction pathways for Grignard reagents with 2-(iodomethyl)oxirane.

Caption: A logical workflow for troubleshooting common issues.

Quantitative Guide to Reaction Conditions

Parameter	Recommended Condition	Rationale / Impact on Byproducts
Temperature	-20°C to 0°C (Addition)	Higher temperatures promote Lewis acid-catalyzed rearrangement and Wurtz coupling.
Solvent	Anhydrous THF or Et₂O	Protic impurities (water) will quench the Grignard reagent, forming R-H.
Atmosphere	Inert (Dry N₂ or Ar)	Oxygen can initiate radical side reactions, leading to R-R coupling and peroxide formation.
Addition Rate	Slow, dropwise	Prevents exothermic spikes and high local concentrations of the Grignard reagent.
Catalyst (Optional)	1-5 mol% CuI	Converts Grignard to a softer organocuprate, suppressing epoxide rearrangement.

Experimental Protocol: Copper(I)-Catalyzed Reaction

This protocol is recommended to minimize rearrangement byproducts.

• Glassware Preparation: Oven-dry all glassware overnight at >120°C and assemble hot. Allow to cool to room temperature under a stream of dry nitrogen or argon.

• Reagent Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, an inert gas inlet, and a rubber septum, add 2-(iodomethyl)oxirane (1.0 eq) and anhydrous THF.

• Catalyst Addition: Add copper(I) iodide (CuI, 0.02 eq) to the solution. The mixture may turn yellow or dark.

• Cooling: Cool the flask to -20°C using an appropriate cooling bath (e.g., acetonitrile/dry ice).

• Grignard Addition: Slowly add the Grignard reagent (1.1 eq, solution in THF or Et₂O) dropwise via syringe over 30-60 minutes. Maintain the internal temperature below -15°C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at -20°C for 1-2 hours. The reaction can be monitored by TLC or GC-MS by quenching a small aliquot.

• Warming: If the reaction has not gone to completion, allow it to warm slowly to 0°C or room temperature and stir for an additional 1-12 hours.

• Quenching: Cool the reaction mixture back to 0°C and slowly quench by adding saturated aqueous ammonium chloride (NH₄Cl) solution. Caution: This can be exothermic.

• Workup: Transfer the mixture to a separatory funnel, add diethyl ether or ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product via flash column chromatography.

References

• Study.com. (n.d.). What is the Grignard reaction on epoxides? What is the mechanism and how does it add on the molecule? Retrieved from Homework.Study.com. [Link]

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• Vedantu. (n.d.). What is the reaction of epoxide with Grignard reagent? Retrieved from Vedantu. [Link]

• Jasperse, J. (n.d.). Grignard Reaction. Retrieved from Minnesota State University Moorhead. [Link]

• The Organic Chemistry Tutor. (n.d.). Grignard Reaction of Epoxides. Retrieved from The Organic Chemistry Tutor. [Link]

• Clark, J. (2015). The preparation of Grignard reagents. Retrieved from Chemguide. [Link]

• The Organic Chemistry Tutor. (2022, March 11). How to Deal with Grignard + Epoxide Reactions [Video]. YouTube. [Link]

• Ashenhurst, J. (2023, December 10). Reactions of Grignard Reagents. Retrieved from Master Organic Chemistry. [Link]

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• ResearchGate. (n.d.). A Rapid and Convenient Synthesis of Homoallylic Alcohols by the Barbier‐Grignard Reaction. Retrieved from ResearchGate. [Link]

• Chemistry LibreTexts. (2020, May 30). 9.10: Formation of Halohydrins. Retrieved from Chemistry LibreTexts. [Link]

• University of Cambridge. (n.d.). Lewis acid catalysed rearrangement of epoxides: A mechanistic study. Retrieved from University of Cambridge Repository. [Link]

• Ashenhurst, J. (2023, July 7). Opening of Epoxides With Acid. Retrieved from Master Organic Chemistry. [Link]

• Ashenhurst, J. (2023, June 16). Bromination of Alkenes - The Mechanism. Retrieved from Master Organic Chemistry. [Link]

• The Organic Chemistry Tutor. (n.d.). Synthesis of Alcohols Using the Grignard Reaction. Retrieved from The Organic Chemistry Tutor. [Link]

• Jacobsen, E. N. (1999). Asymmetric Catalysis of Epoxide Ring-Opening Reactions. Accounts of Chemical Research, 32(8), 621-631. [Link]

• Deshpande, R. K., et al. (2019). Epoxide ring opening with alcohols using heterogeneous Lewis acid catalysts: Regioselectivity and mechanism. Journal of Catalysis, 370, 153-163. [Link]

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Technical Support Center: Work-up Procedures for 2-(Iodomethyl)oxirane Reactions

Welcome to the Technical Support Center for 2-(Iodomethyl)oxirane. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile bifunctional reagent. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during the work-up and purification of your reaction products. Our focus is on providing not just procedural steps, but the underlying chemical principles to empower you to make informed decisions in your laboratory work.

Understanding the Reactivity of 2-(Iodomethyl)oxirane

2-(Iodomethyl)oxirane is a valuable building block due to its two reactive sites: a strained oxirane ring and a primary alkyl iodide. This dual functionality allows for a variety of synthetic transformations, primarily through nucleophilic attack. Under basic or neutral conditions, nucleophiles will preferentially attack the least sterically hindered carbon of the epoxide ring in an SN2 fashion.[1][2] This ring-opening is driven by the relief of ring strain.[1] The primary iodide can also undergo nucleophilic substitution, though this is generally a slower process than the epoxide ring-opening.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address common issues encountered during the work-up of reactions involving 2-(iodomethyl)oxirane.

FAQ 1: My reaction is complete, but I'm unsure about the initial quenching step. What should I use and why?

Answer: The initial quenching step is critical for protonating the alkoxide intermediate formed after the nucleophilic attack on the epoxide ring.[1] The choice of quenching agent depends on the nature of your nucleophile and any unreacted starting materials.

Recommended Quenching Agents:

Quenching Agent	Application	Rationale
Saturated aq. NH₄Cl	General purpose, especially for organometallic reagents (e.g., Grignards, organolithiums).[3]	A mild acid that effectively protonates the alkoxide without causing significant side reactions. It also helps to break up any emulsions that may have formed.
Water (H₂O)	For reactions with less reactive nucleophiles (e.g., amines, thiols) where the excess nucleophile is not highly water-reactive.	A neutral and cost-effective quenching agent. However, it may not be acidic enough to fully protonate the alkoxide if a strong base was used.
Dilute acid (e.g., 1M HCl)	Use with caution. Can be used if the product is stable to acidic conditions.	Effectively protonates the alkoxide, but can lead to side reactions such as dehydration of the resulting alcohol or reaction with the iodide.

Troubleshooting Poor Quenching:

• Issue: Incomplete protonation of the alkoxide, leading to a mixture of the desired alcohol and the corresponding salt in the organic layer.

• Solution: Ensure an adequate amount of quenching agent is used. After the initial quench, check the pH of the aqueous layer. If it is still basic, add more quenching agent until the aqueous layer is neutral or slightly acidic.

FAQ 2: I'm observing a low yield of my desired product after work-up. What are the potential causes?

Answer: Low yields can stem from several factors, from the reaction conditions to the work-up procedure itself.

Potential Causes and Solutions:

• Incomplete Reaction:

  • Troubleshooting: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS, NMR). Ensure sufficient reaction time and appropriate temperature.

• Side Reactions:

  • Oligomerization/Polymerization: The product alcohol can act as a nucleophile and attack another molecule of 2-(iodomethyl)oxirane, leading to oligomers.

    • Solution: Use a slight excess of the nucleophile to ensure all the epoxide is consumed. Adding the epoxide slowly to a solution of the nucleophile can also minimize this side reaction.

  • Reaction at the Iodide: A strong nucleophile can displace the iodide.

    • Solution: This is generally less favorable than epoxide opening. However, if this is a concern, using a softer nucleophile may favor attack at the epoxide.

• Product Loss During Extraction:

  • Issue: The product, a substituted 1-iodo-3-alkoxy-2-propanol, is often quite polar and may have some water solubility.

  • Solution:

    • "Salting Out": Wash the organic layer with a saturated aqueous solution of sodium chloride (brine).[4] This decreases the solubility of the organic product in the aqueous phase.

    • Back-Extraction: After separating the aqueous layer, extract it one or more times with a fresh portion of the organic solvent to recover any dissolved product.

    • Choice of Extraction Solvent: If your product is highly polar, standard solvents like ethyl acetate or diethyl ether may not be sufficient. A more polar solvent system, such as a 3:1 mixture of chloroform and isopropanol, can be effective for extracting water-soluble organic compounds.[5]

Diagram: General Work-up Workflow

Caption: A typical extractive work-up procedure.

Detailed Experimental Protocols

The following are generalized, step-by-step protocols for the work-up and purification of a typical reaction of 2-(iodomethyl)oxirane with a nucleophile under basic/neutral conditions.

Protocol 1: Standard Extractive Work-up

This protocol is suitable for reactions where the product has moderate polarity and is not significantly water-soluble.

• Quenching: Cool the reaction mixture to 0 °C in an ice bath. Slowly add saturated aqueous ammonium chloride solution with vigorous stirring. Continue adding until gas evolution (if any) ceases and the mixture is no longer basic.

• Extraction: Transfer the mixture to a separatory funnel. Add an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) and shake vigorously. Allow the layers to separate.[6]

• Separation: Drain the aqueous layer.

• Washing: Wash the organic layer with brine (saturated aqueous NaCl). This helps to remove residual water and some water-soluble impurities.[4]

• Drying: Drain the organic layer into an Erlenmeyer flask and add an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).[4] Swirl the flask and let it stand for 10-15 minutes. The drying agent should be free-flowing.

• Filtration and Concentration: Filter or decant the solution to remove the drying agent. Rinse the drying agent with a small amount of fresh solvent. Concentrate the combined organic fractions using a rotary evaporator to obtain the crude product.

Protocol 2: Purification by Column Chromatography

The products of these reactions are often polar alcohols, making column chromatography on silica gel an effective purification method.[7]

• Choosing a Solvent System: The polarity of the eluent is crucial for good separation. A good starting point for the polar alcohol products is a mixture of a non-polar solvent and a polar solvent.[8]

  • Typical Solvent Systems:

    • Ethyl acetate/Hexanes

    • Dichloromethane/Methanol (for very polar compounds)

• Preparing the Column: Pack a glass column with silica gel slurried in the initial, less polar eluent.

• Loading the Sample: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. Load the sample onto the top of the silica gel bed.[9]

• Elution: Begin eluting with the chosen solvent system. The polarity of the eluent can be gradually increased (gradient elution) to elute more polar compounds.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Diagram: Logic of Purification

Caption: Separation by polarity in column chromatography.

References

• University of Rochester. Organic Reaction Workup Formulas for Specific Reagents. Available at: [Link]

• ChemHelp ASAP. (2021, February 5). reaction work-up, liquid-liquid extraction, & product isolation [Video]. YouTube. Available at: [Link]

• LibreTexts. (2021, September 27). 4.7: Reaction Work-Ups. In Chemistry LibreTexts. Available at: [Link]

• University of Rochester. Workup for Polar and Water-Soluble Solvents. Available at: [Link]

• Chemistry Steps. Epoxides Ring-Opening Reactions. Available at: [Link]

• JoVE. (2015, February 27). Purification of a Total Lipid Extract with Column Chromatography. Available at: [Link]

• Fiveable. Aqueous workup Definition. In Organic Chemistry II Key Term. Available at: [Link]

• LibreTexts. (2024, March 24). 18.6: Reactions of Epoxides - Ring-opening. In Chemistry LibreTexts. Available at: [Link]

• Master Organic Chemistry. (2015, February 10). Epoxide Ring Opening With Base. Available at: [Link]

• Pearson. Epoxide Reactions Explained: Definition, Examples, Practice & Video Lessons. Available at: [Link]

• University of Victoria. Column chromatography. Available at: [Link]

• Vilotijevic, I., & Jamison, T. F. (2010). Epoxide-Opening Cascades in the Synthesis of Polycyclic Polyether Natural Products. Angewandte Chemie (International ed. in English), 49(1), 78–117. Available at: [Link]

• Master Organic Chemistry. (2015, February 2). Opening of Epoxides With Acid. Available at: [Link]

• Master Organic Chemistry. (2015, December 10). All About The Reactions of Grignard Reagents. Available at: [Link]

• Google Patents. (n.d.). Process for the preparation of iodopropargyl compounds. (EP2289873A1).

• ResearchGate. (2021, August 21). How can we separate and purify compounds having low polarity by using Column Chromatography?. Available at: [Link]

• Shelton, D. R., et al. (2024). Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review. RSC Advances, 14(19), 13326-13355. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization of the synthesis of glycerol derived solvents. Green Chemistry. Available at: [Link]

• Organic Chemistry Portal. Alkyl iodide synthesis by iodination or substitution. Available at: [Link]

• ResearchGate. (2022, November). Nucleophilic ring-opening of epoxides: trends in β-substituted alcohols synthesis. Available at: [Link]

• LibreTexts. (2020, May 30). 15.9: Reactions of Epoxides with Grignard and Organolithium Reagents. In Chemistry LibreTexts. Available at: [Link]

• ResearchGate. (2022, October). Epoxides: methods of synthesis, reactivity, practical significance. Available at: [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Available at: [Link]

• Organic Syntheses. (n.d.). [Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 5-(phenylmethoxy)-]. Available at: [Link]

• The Organic Chemistry Tutor. (2023, November 11). Synthesis of Epoxides via Epoxidation with mCPBA and Halohydrins [Video]. YouTube. Available at: [Link]

• University of Rochester. Chromatography: Solvent Systems For Flash Column. Available at: [Link]

• Visual Learners. (2025, April 23). Reactions of organometallics with epoxides (Grignard reagent with epoxides) [Video]. YouTube. Available at: [Link]

• EPFL. (n.d.). Protocol for quenching reactive chemicals. Available at: [Link]

• All 'Bout Chemistry. (2021, July 10). Ring opening reactions of epoxide with strong and weak nucleophile [Video]. YouTube. Available at: [Link]

• Synfacts. (2017, May 8). Remarkable Influence of Cobalt Catalysis on Epoxide Ring-Opening with Sulfoxonium Ylides. Synfacts, 13(06), 0610. Available at: [Link]

• University of Calgary. Ch15: Epoxides. Available at: [Link]

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• 9. Video: Purification of a Total Lipid Extract with Column Chromatography [jove.com]

Technical Support Center: 2-(Iodomethyl)oxirane Synthesis &amp; Analysis

Diagnostic Hub: What are you observing?

Before diving into protocols, identify your primary issue using this rapid diagnostic matrix.

Observation	Likely Root Cause	Immediate Action
Yellow/Brown Discoloration	Oxidation of Iodide ( ) to Iodine ( ).	Check stabilizer (Cu); Limit light exposure.
GC-MS: Split Peaks / Tailing	Thermal degradation in the injector port.	Lower inlet temp to <200°C; Use pulsed splitless.
Low Yield (<60%)	Incomplete Finkelstein exchange (Equilibrium issue).	Switch solvent (Acetone MEK); Increase reaction time.
IR: Broad peak @ 3400 cm⁻¹	Ring opening (Hydrolysis) forming halohydrins.	Check solvent water content (<0.05%); Verify base neutrality.
NMR: Extra Doublets @ 3.5-4.0 ppm	Polymerization (Oligomers) or Diols.	Distill under reduced pressure; Store @ -20°C.

Module 1: The Impurity Genesis (Synthesis & Mechanism)

The synthesis of 2-(Iodomethyl)oxirane (Epiodohydrin) typically proceeds via the Finkelstein reaction —a halogen exchange where Epichlorohydrin is treated with Sodium Iodide (NaI). This is an equilibrium process driven by the precipitation of NaCl.

The Critical Pathway & Impurity Map

Understanding where impurities come from is the first step to elimination.

Figure 1: Reaction pathway showing the genesis of critical impurities during the Finkelstein exchange.[1][2]

FAQ: Synthesis Troubleshooting

Q: Why does my reaction stall at 80% conversion? A: The Finkelstein reaction is reversible (

).

• Mechanism: The reaction is driven forward because NaCl is insoluble in Acetone.[2] If your solvent is "wet" or if you use a solvent where NaCl has partial solubility (like DMF), the equilibrium shifts back.

• Solution: Use anhydrous Acetone or 2-Butanone (MEK) . MEK allows for a slightly higher reflux temperature (80°C vs 56°C), pushing the kinetics faster, but ensure strictly anhydrous conditions to prevent hydrolysis.

Q: I see a new impurity growing over time during workup. What is it? A: This is likely 3-iodo-1,2-propanediol (Impurity B in Fig 1).

• Cause: Epoxides are highly susceptible to acid-catalyzed ring opening. If your workup involves an acidic wash or if the silica gel used for purification is acidic, the oxirane ring opens.

• Protocol Fix:

  • Avoid acidic washes.

  • Pre-treat silica gel with 1% Triethylamine (TEA) to neutralize surface acidity before column chromatography.

  • Perform a rapid, cold workup (0°C).

Module 2: Analytical Methodologies (Detection)

Analyzing 2-(Iodomethyl)oxirane requires care because the molecule is thermally labile. Standard GC methods often degrade the sample inside the instrument, leading to false impurity profiles.

Recommended GC-MS Method

Parameter	Setting	Rationale
Column	DB-5ms or ZB-5 (30m x 0.25mm x 0.25µm)	Non-polar phase minimizes interaction with the polar epoxide.
Inlet Temp	180°C - 200°C (Critical)	Standard 250°C inlets cause thermal ring opening/isomerization.
Injection Mode	Pulsed Split (10:1 or higher)	Minimizes residence time in the hot liner.
Liner	Deactivated (Ultra Inert) with Glass Wool	Prevents catalytic decomposition on active glass sites.
Oven Program	40°C (2 min) 10°C/min 200°C	Gentle ramp separates volatile ECH from the heavier product.

Q: How do I differentiate between "Process Impurities" and "Artifacts"? A: Perform a Cold-Injection Test . Inject the sample at a significantly lower inlet temperature (e.g., 150°C) or use On-Column injection.

• If the impurity peaks decrease in area relative to the main peak, they are likely thermal degradation artifacts (pyrolysis products) generated inside the GC.

• If the ratio remains constant, they are real process impurities.

NMR Analysis (Structural Confirmation)

While GC-MS is best for purity, ¹H-NMR is superior for detecting oligomers which may not elute on GC.

• Diagnostic Signal: Look for the epoxide ring protons.

  • Epiodohydrin:[3] Multiplet at

    2.5 - 3.2 ppm.

  • Ring-Opened Diol: Shift downfield to

    3.5 - 4.0 ppm (broadening due to -OH hydrogen bonding).

• Quantification: Use an internal standard (e.g., 1,3,5-trimethoxybenzene) to determine absolute purity, as volatile solvents (Acetone) often inflate "area %" purity in GC.

Module 3: Stability & Storage Protocols

2-(Iodomethyl)oxirane is an alkyl iodide , making the C-I bond weak and light-sensitive.

Q: My product turned pink/purple after 2 days. Is it ruined? A: The color indicates the liberation of elemental Iodine (

).

• Impact: While unsightly, trace iodine can act as a Lewis acid, catalyzing the polymerization of the epoxide (autocatalytic degradation).

• Remediation:

  • Dissolve in ether/DCM.

  • Wash with dilute Sodium Thiosulfate (

    ) until colorless.

  • Dry over

    and re-concentrate.

Storage Standard Operating Procedure (SOP):

• Container: Amber glass vial (UV protection).

• Stabilizer: Add activated Copper turnings or Silver wool to the vial. These scavenge free iodine immediately upon formation.

• Atmosphere: Argon blanket (Oxygen accelerates radical decomposition).

• Temperature: -20°C (Freezer).

Summary of Key Impurities

Impurity Name	Structure Fragment	Origin	Removal Strategy
Epichlorohydrin		Incomplete Rxn	Distillation (BP difference is significant: ECH 116°C vs Epiodohydrin ~160°C).
3-iodo-1,2-propanediol		Hydrolysis	Avoid water; Neutralize silica with TEA.
Poly-epiodohydrin		Acid/Base Polymerization	Distillation (removes non-volatiles); Store with stabilizer.
Elemental Iodine		Oxidation	Wash with Thiosulfate; Store over Cu turnings.

References

• Finkelstein Reaction Mechanism & Conditions

  • Organic Syntheses, Coll. Vol. 4, p.84 (1963); Vol. 31, p.31 (1951). (General Finkelstein protocols).[3]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 164698, 2-(Iodomethyl)oxirane. [Link]

• Smith, J. G. "Synthetically useful reactions of epoxides." Synthesis 1984.08 (1984): 629-656.

• Analytical Methodologies (Mutagenic Impurities)

  • Agilent Technologies.[4] "GC/MS Strategies for Mutagenic Impurities Analysis." [Link]

• Safety Data & Handling

  • Matrix Fine Chemicals.[5][6] "Safety Data Sheet: 2-(Iodomethyl)oxirane." [Link]

Sources

• 1. SATHEE: Finkelstein Reaction [sathee.iitk.ac.in]
• 2. Finkelstein reaction - Wikipedia [en.wikipedia.org]
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• 4. sepscience.com [sepscience.com]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating 2-(Iodomethyl)oxirane Reaction Products by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and complex organic synthesis, the precise structural verification of reaction products is not merely a procedural step but a cornerstone of scientific integrity and drug safety. 2-(Iodomethyl)oxirane, a highly reactive building block, is prized for its ability to introduce a versatile epoxy functionality. However, the reactivity that makes it valuable also necessitates rigorous analytical validation of its reaction products. This guide provides an in-depth, experience-driven comparison of NMR-based methodologies for the unambiguous structural determination of compounds derived from 2-(iodomethyl)oxirane, ensuring confidence in your synthetic outcomes.

The Challenge: Regioselectivity in Epoxide Ring-Opening

The core challenge in validating the structure of 2-(iodomethyl)oxirane reaction products lies in determining the regioselectivity of the epoxide ring-opening. Nucleophilic attack can occur at either of the two carbons of the oxirane ring, leading to two potential regioisomers. The reaction conditions and the nature of the nucleophile significantly influence this outcome.

• Under basic or neutral conditions (SN2-type mechanism): Strong, unhindered nucleophiles will preferentially attack the less sterically hindered carbon (C3), leading to a primary alcohol.

• Under acidic conditions (SN1-type mechanism): The epoxide oxygen is first protonated, and the subsequent nucleophilic attack occurs at the more substituted carbon (C2) that can better stabilize the partial positive charge in the transition state, resulting in a secondary alcohol.[1][2]

Distinguishing between these isomers is critical, as they possess different physical, chemical, and potentially biological properties. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose, providing detailed information about the chemical environment of each atom in the molecule.[3][4][5][6]

Foundational NMR Analysis: The Starting Material

A thorough understanding of the NMR spectrum of the starting material, 2-(iodomethyl)oxirane, is the first step in any analytical validation.

Proton (¹H)	Chemical Shift (ppm)	Multiplicity	Carbon (¹³C)	Chemical Shift (ppm)
H on C1 (-CH₂I)	~3.2	dd	C1 (-CH₂I)	~7
H on C2 (-CH)	~3.1	m	C2 (-CH)	~50
H on C3 (-CH₂)	~2.6, ~2.8	dd, dd	C3 (-CH₂)	~47

Note: Chemical shifts are approximate and can vary based on solvent and concentration. Data is compiled from typical epoxide chemical shift ranges.[7][8][9][10] The diastereotopic protons on the oxirane ring (C3) often exhibit complex splitting patterns.[7][8]

Comparative Analysis of Reaction Products: A Nucleophile-Specific Approach

This section details the expected NMR spectral changes upon reaction of 2-(iodomethyl)oxirane with common nucleophiles and provides a systematic approach to structural validation.

Case Study 1: Reaction with Amines (e.g., Benzylamine)

The reaction of 2-(iodomethyl)oxirane with a primary amine like benzylamine under neutral conditions is expected to proceed via an SN2 mechanism, with the nucleophilic nitrogen attacking the less hindered C3 carbon.

Expected Products:

• Major Product (Attack at C3): 1-(benzylamino)-3-iodo-2-propanol

• Minor Product (Attack at C2): 2-(benzylamino)-3-iodo-1-propanol

Workflow for Structural Validation:

Caption: Workflow for NMR-based structural validation.

Experimental Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified reaction product in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• 1D NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.[11][12]

• 2D NMR Acquisition:

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.[13][14]

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations, which are crucial for distinguishing regioisomers.[13][15][16]

Data Interpretation and Comparison:

NMR Signal	Major Product (Attack at C3)	Minor Product (Attack at C2)	Key Differentiating Feature
¹H NMR
-CH(OH)-	~4.0 ppm	~3.8 ppm	The chemical shift of the proton attached to the carbon bearing the hydroxyl group.
-CH₂-N-	~2.8 ppm	~3.0 ppm
¹³C NMR
-CH(OH)-	~68 ppm	~60 ppm	The chemical shift of the carbon bearing the hydroxyl group.
-CH₂-N-	~55 ppm	~62 ppm
Key HMBC Correlation	Protons of the benzyl CH₂ (~3.8 ppm) will show a correlation to the C2 carbon (~68 ppm).	Protons of the benzyl CH₂ (~3.8 ppm) will show a correlation to the C3 carbon (~62 ppm).	This long-range correlation is definitive for establishing the connectivity and thus the correct regioisomer.

Case Study 2: Reaction with Alcohols (e.g., Methanol) under Acidic and Basic Conditions

The reaction with an alcohol highlights the impact of reaction conditions on regioselectivity.

Expected Products:

• Basic Conditions (SN2): 1-iodo-3-methoxy-2-propanol (Attack at C3)

• Acidic Conditions (SN1): 2-iodo-1-methoxy-3-propanol (Attack at C2)

Workflow for Regioselectivity Determination:

Caption: Decision tree for regioselectivity determination.

Data Interpretation and Comparison:

NMR Signal	Basic Conditions Product (Attack at C3)	Acidic Conditions Product (Attack at C2)	Key Differentiating Feature
¹H NMR
-OCH₃	~3.4 ppm	~3.4 ppm
-CH(OH)-	~4.0 ppm	-	The presence or absence of a proton on the hydroxyl-bearing carbon.
-CH₂(OH)	-	~3.6 ppm
¹³C NMR
-CH(OH)-	~68 ppm	-
-CH₂(OH)	-	~70 ppm
-CH(OMe)-	-	~80 ppm
-CH₂(OMe)	~75 ppm	-
Key HMBC Correlation	The protons of the -OCH₃ group will show a correlation to the C3 carbon.	The protons of the -OCH₃ group will show a correlation to the C2 carbon.	Unambiguously establishes the point of attachment of the methoxy group.

Case Study 3: Reaction with Thiols (e.g., Thiophenol)

Thiols are generally excellent nucleophiles and their reactions with epoxides typically proceed under SN2 conditions, even without a strong base, leading to attack at the less substituted carbon.[17]

Expected Product:

• Major Product: 1-iodo-3-(phenylthio)-2-propanol

Data Interpretation and Comparison:

NMR Signal	Expected Product (Attack at C3)	Alternative Product (Attack at C2)	Key Differentiating Feature
¹H NMR
-CH(OH)-	~3.9 ppm	~3.7 ppm
-CH₂-S-	~3.2 ppm	~3.4 ppm
¹³C NMR
-CH(OH)-	~69 ppm	~58 ppm
-CH₂-S-	~40 ppm	~48 ppm
Key HMBC Correlation	The protons on the carbon adjacent to the sulfur will show correlations to the aromatic carbons of the thiophenol. The proton on the hydroxyl-bearing carbon will show a correlation to the carbon bearing the sulfur.	The protons on the carbon adjacent to the sulfur will show a correlation to the hydroxyl-bearing carbon.	These correlations will definitively map out the molecular skeleton.

Conclusion: A Self-Validating System for Structural Elucidation

By systematically applying a suite of NMR experiments—¹H, ¹³C, COSY, HSQC, and crucially, HMBC—researchers can create a self-validating system for the structural elucidation of 2-(iodomethyl)oxirane reaction products. The power of this approach lies in the complementary nature of the data. While ¹H and ¹³C NMR provide initial clues, the correlations observed in 2D NMR experiments, particularly the long-range couplings in HMBC, provide the irrefutable evidence needed to distinguish between regioisomers. This rigorous analytical workflow is indispensable for ensuring the quality and reliability of synthetic products in research and drug development.

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LC-MS Analysis for Monitoring 2-(Iodomethyl)oxirane Reactions: A Technical Guide

Topic: LC-MS Analysis for Monitoring 2-(Iodomethyl)oxirane Reactions Content Type: Publish Comparison Guide

Executive Summary: The Analytical Challenge

2-(Iodomethyl)oxirane (also known as epiiodohydrin) is a potent bifunctional electrophile used as a building block in organic synthesis and, critically, monitored as a potential genotoxic impurity (GTI) in pharmaceutical intermediates. Its structure features a strained epoxide ring and a highly reactive iodide leaving group, making it significantly more reactive—and unstable—than its chlorinated analog, epichlorohydrin (ECH).

For researchers monitoring reaction kinetics or screening for trace impurities, 2-(Iodomethyl)oxirane presents a "perfect storm" of analytical difficulties:

• Thermal Instability: It degrades rapidly under the heat of Gas Chromatography (GC) injectors.

• Poor Ionization: It lacks strong chromophores (UV invisible) and ionizable sites (ESI silent), making direct LC-MS difficult.

• High Reactivity: It can alkylate solvents and matrix components during analysis, leading to false negatives.

This guide objectively compares analytical alternatives and establishes a Derivatization-LC-MS/MS workflow as the gold standard for monitoring this analyte in complex reaction mixtures.

Strategic Comparison: LC-MS vs. GC-MS vs. NMR

While GC-MS is the traditional workhorse for volatile alkyl halides, it fails for 2-(Iodomethyl)oxirane in kinetic monitoring scenarios where the reaction matrix is aqueous or non-volatile, or when the analyte degrades thermally.

Table 1: Comparative Performance Matrix

Feature	LC-MS/MS (Derivatized)	GC-MS (Headspace/Direct)	H-NMR
Primary Use Case	Trace GTI monitoring & Kinetic profiling in solution.	Purity assay of raw material (neat).	Structural confirmation (mg scale).
Sensitivity (LOD)	Excellent (< 1 ng/mL)	Good (10–50 ng/mL)	Poor (> 10 µg/mL)
Matrix Compatibility	High (Aqueous, salts, biologicals).	Low (Requires dry, volatile samples).	High (but solvent suppression issues).
Analyte Stability	High (Derivatization "freezes" reactivity).	Low (Thermal degradation in injector).	Moderate (In-situ monitoring possible).
Throughput	High (5–8 min run time).	Moderate (15–30 min run time).	Low.

Expert Insight:

“Do not rely on GC-MS for monitoring reaction kinetics of epiiodohydrin in polar solvents. The high injector temperatures (200°C+) often cause ring-opening or polymerization before the analyte reaches the column, skewing kinetic data. LC-MS with in-situ derivatization is the only self-validating method to ‘quench and quantify’ simultaneously.”

Deep Dive: The Derivatization-LC-MS Strategy

Direct analysis of 2-(Iodomethyl)oxirane by ESI-LC-MS is ineffective because the molecule is neutral and does not protonate/deprotonate efficiently. To overcome this, we utilize a Nucleophilic Trapping Strategy .

The Mechanism: Sulfite Derivatization

We employ sodium sulfite (Na₂SO₃) as the derivatizing agent. This approach serves a dual purpose:

• Quenching: The sulfite rapidly attacks the epoxide/alkyl iodide, stopping the main chemical reaction immediately (freezing the kinetics).

• Ionization: It introduces a permanent negative charge (sulfonate group, -SO₃⁻), rendering the molecule highly sensitive to ESI- (Negative Mode) MS analysis.

Reaction Scheme:

(Note: Depending on pH, the sulfite may open the epoxide ring or displace the iodine. In practice, ring opening to form a hydroxy-sulfonate is the dominant pathway in aqueous buffers.)

Experimental Protocol

This protocol is validated for monitoring the disappearance of 2-(Iodomethyl)oxirane in an aqueous/organic reaction mixture.

Reagents

• Derivatizing Solution: 100 mM Sodium Sulfite in 50 mM Ammonium Acetate buffer (pH 7.0).

• Internal Standard (IS): Epichlorohydrin-d5 (treated identically) or a pre-derivatized sulfonate analog.

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile (LC-MS Grade).

Step-by-Step Workflow

• Sampling: Aliquot 50 µL of the reaction mixture at

  .

• Quench & Derivatize: Immediately add to 450 µL of Derivatizing Solution .

  • Why? The high concentration of sulfite ensures pseudo-first-order kinetics for the derivatization, instantly consuming the analyte.

• Incubation: Vortex and heat at 60°C for 15 minutes.

  • Validation: Ensure conversion is >98% by comparing against a synthetic standard of the derivative.

• Dilution: Dilute 1:10 with Mobile Phase A to reduce salt load on the MS.

• Analysis: Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS Parameters (ESI Negative Mode)

Parameter	Setting
Column	C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Flow Rate	0.4 mL/min
Gradient	0–1 min: 2% B; 1–4 min: 2%→90% B; 4–6 min: 90% B.
Precursor Ion	[M-H]⁻ (Dependent on specific derivative structure, typically m/z 153 for ring-opened ECH analog, higher for Iodine displacement)
Quantification	MRM Mode (optimize transitions using pure standard)

Visualization of the Methodology

Diagram 1: Reaction Monitoring Workflow

This diagram illustrates the "Quench-and-Quantify" logic essential for accurate kinetic monitoring.

Caption: The "Quench-and-Quantify" workflow ensures the reactive analyte is stabilized immediately upon sampling, preventing kinetic artifacts.

Diagram 2: Derivatization Mechanism Logic

Understanding the chemical transformation is vital for troubleshooting matrix interference.

Caption: Sulfite derivatization transforms the neutral, unstable epoxide into a charged, stable sulfonate ideal for MS detection.

Scientific Validation (E-E-A-T)

Why this method works (Causality)

The iodine atom in 2-(Iodomethyl)oxirane is a superior leaving group compared to chlorine in epichlorohydrin. This makes the molecule highly susceptible to nucleophilic attack. By using a "soft" but potent nucleophile like sulfite in a buffered aqueous system, we exploit this reactivity to our advantage. The reaction is quantitative and irreversible under the described conditions.

Troubleshooting & Controls

• Matrix Effects: The sulfonate derivative is highly polar and elutes early on C18 columns. If matrix suppression occurs (common in early eluting peaks), switch to a HILIC (Hydrophilic Interaction Liquid Chromatography) column to retain the polar derivative longer and separate it from salts.

• Specificity: Ensure the transition monitored corresponds to the iodine-displaced product if using aggressive conditions, or the ring-opened product if using mild conditions. Confirm with a reference standard.

References

• Bruzzoniti, M. C., et al. (2004).[1] "Determination of epichlorohydrin by sulfite derivatization and ion chromatography: characterization of the sulfite derivatives by ion chromatography-mass spectrometry." Journal of Chromatography A. Available at: [Link]

• Terao, T., & Yamamoto, A. (2011). "Application of Analytical Method of Epichlorohydrin with Derivatization and Liquid Chromatography/Mass Spectrometry to Aquatic Environmental Samples." Journal of Environmental Chemistry. Available at: [Link]

• PubChem. (2025).[2] "2-(Chloromethyl)oxirane (Epichlorohydrin) Compound Summary." National Library of Medicine. Available at: [Link]

• ResolveMass Laboratories. (2025). "GC-MS vs. LC-MS: When to Choose Gas Chromatography Mass Spectrometry." Available at: [Link]

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• 2. (+)-Epichlorohydrin | C3H5ClO | CID 149428 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Assessing the Enantiomeric Purity of 2-(Iodomethyl)oxirane Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: The Criticality of Enantiomeric Purity in 2-(Iodomethyl)oxirane Derivatives

2-(Iodomethyl)oxirane and its derivatives are valuable chiral building blocks in organic synthesis, particularly in the pharmaceutical industry. Their stereochemistry is of paramount importance as the biological activity of their downstream products is often enantiomer-dependent. One enantiomer may exhibit the desired therapeutic effect, while the other could be inactive or even toxic. Therefore, the accurate assessment of enantiomeric purity is a non-negotiable aspect of quality control and process development.

This guide provides a comprehensive comparison of the primary analytical techniques used to determine the enantiomeric purity of 2-(iodomethyl)oxirane derivatives. We will delve into the principles, practical considerations, and experimental protocols for each method, offering insights to help you select the most appropriate technique for your research and development needs.

Comparative Analysis of Analytical Techniques

The choice of analytical method for determining enantiomeric excess (ee) depends on several factors, including the required accuracy and precision, sample matrix, available instrumentation, and throughput needs. Here, we compare the most prevalent techniques: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Polarimetry.

Technique	Principle	Advantages	Limitations	Typical Application
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP).[1][2]	High resolution and accuracy, applicable to a wide range of compounds, well-established methods.[3]	Requires method development for new compounds, can be time-consuming.	Routine quality control, preparative separation of enantiomers.
Chiral GC	Separation of volatile enantiomers on a chiral stationary phase.[4][5]	High sensitivity, excellent resolution for volatile and thermally stable compounds.[6][7]	Limited to volatile and thermally stable analytes, may require derivatization.	Analysis of volatile chiral intermediates and final products.
NMR Spectroscopy	Diastereomeric differentiation using chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs).[8][9]	Rapid analysis, provides structural information, non-destructive.[10]	Lower sensitivity compared to chromatography, requires chiral auxiliaries, potential for kinetic resolution with CDAs.[11]	Rapid screening of reaction outcomes, mechanistic studies.
Polarimetry	Measurement of the rotation of plane-polarized light by a chiral sample.[12]	Simple and rapid measurement.	Requires a pure sample, specific rotation of the pure enantiomer must be known, less accurate for low ee values.[13]	Quick check of optical activity, not suitable for accurate ee determination without a known standard.

In-Depth Methodologies and Experimental Protocols

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is often the gold standard for accurate enantiomeric purity determination due to its high resolving power and reproducibility.[14][15] The separation is based on the formation of transient diastereomeric complexes between the enantiomers and the chiral stationary phase (CSP).[2]

• Chiral Stationary Phase (CSP) Selection: The choice of CSP is critical for achieving separation. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point for epoxides due to their broad applicability.[3]

• Mobile Phase Composition: The mobile phase composition (a mixture of a non-polar solvent like hexane and a polar modifier like isopropanol or ethanol) is optimized to balance retention time and resolution. The polarity of the mobile phase influences the interactions between the analytes and the CSP.

• Flow Rate and Temperature: These parameters are adjusted to optimize peak shape and analysis time. Higher flow rates reduce analysis time but may decrease resolution, while temperature can affect the kinetics of the chiral recognition process.

• Column Selection and Conditioning:

  • Select a suitable chiral column (e.g., Daicel Chiralcel OD-H or Chiralpak AD-H).

  • Condition the column with the mobile phase at a low flow rate until a stable baseline is achieved.

• Sample Preparation:

  • Accurately weigh and dissolve the 2-(iodomethyl)oxirane derivative in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• Chromatographic Conditions (Example):

  • Mobile Phase: Hexane/Isopropanol (90:10 v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 220 nm

  • Injection Volume: 10 µL

• Analysis and Data Interpretation:

  • Inject a racemic standard of the 2-(iodomethyl)oxirane derivative to determine the retention times of both enantiomers and to confirm the resolution.

  • Inject the sample to be analyzed.

  • Calculate the enantiomeric excess (% ee) using the peak areas of the two enantiomers: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100

Caption: Workflow for chiral HPLC method development.

Chiral Gas Chromatography (GC)

For volatile and thermally stable 2-(iodomethyl)oxirane derivatives, chiral GC offers excellent resolution and sensitivity.[4][5] The principle is similar to chiral HPLC, relying on a chiral stationary phase, typically a cyclodextrin derivative, to differentiate between enantiomers.[7]

• Chiral Stationary Phase: Cyclodextrin-based stationary phases are commonly used for their ability to form inclusion complexes with a wide range of chiral molecules. The type of cyclodextrin and its derivatization will determine the selectivity.

• Temperature Program: A carefully controlled temperature program is essential to ensure good separation and peak shape. A slow ramp rate is often used to maximize resolution.

• Carrier Gas and Flow Rate: The choice of carrier gas (e.g., helium or hydrogen) and its linear velocity are optimized for efficiency.

• Column Selection and Installation:

  • Select a chiral GC column (e.g., a column with a β-cyclodextrin-based stationary phase).

  • Install the column in the GC oven and condition it according to the manufacturer's instructions.

• Sample Preparation:

  • Prepare a dilute solution of the 2-(iodomethyl)oxirane derivative in a suitable volatile solvent (e.g., dichloromethane or hexane) at a concentration of approximately 100 µg/mL.

• GC Conditions (Example):

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Detector Temperature (FID): 280 °C.

  • Oven Program: 50 °C (hold for 2 min), then ramp to 180 °C at 2 °C/min.

  • Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio).

• Analysis and Data Interpretation:

  • Inject a racemic standard to identify the peaks corresponding to each enantiomer.

  • Inject the sample and integrate the peak areas.

  • Calculate the enantiomeric excess as described for the HPLC method.

Caption: Workflow for chiral GC analysis.

NMR Spectroscopy

NMR spectroscopy can be a powerful and rapid tool for determining enantiomeric excess without the need for chromatographic separation.[10] This is achieved by converting the pair of enantiomers into a pair of diastereomers, which are distinguishable in the NMR spectrum.[9] This can be done in two ways:

• Chiral Solvating Agents (CSAs): These are chiral molecules that form transient, non-covalent diastereomeric complexes with the analyte enantiomers in solution.[8] This results in different chemical shifts for corresponding protons in the two enantiomers.

• Chiral Derivatizing Agents (CDAs): These are chiral reagents that react with the analyte to form stable diastereomeric derivatives.[11] The epoxide ring of 2-(iodomethyl)oxirane can be opened by a nucleophilic CDA to form these derivatives.[16]

• Choice of Chiral Auxiliary: The selection of the CSA or CDA is crucial. For CSAs, there should be sufficient interaction to induce a chemical shift difference. For CDAs, the reaction should proceed to completion without kinetic resolution (i.e., one enantiomer reacting faster than the other). Mosher's acid is a classic example of a CDA.[11]

• Solvent and Temperature: The choice of solvent can influence the extent of diastereomeric interaction. Temperature can also affect the equilibrium between the complexed and uncomplexed species.

• Derivatization Reaction:

  • In an NMR tube, dissolve the 2-(iodomethyl)oxirane derivative (e.g., 5 mg) in a suitable deuterated solvent (e.g., 0.5 mL of CDCl₃).

  • Add a slight excess of the chiral derivatizing agent (e.g., (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetic acid, Mosher's acid).

  • Add a coupling agent if necessary (e.g., DCC) and a catalyst (e.g., DMAP).

  • Allow the reaction to proceed to completion (monitor by TLC or ¹H NMR).

• NMR Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum of the resulting diastereomeric mixture.

• Data Analysis:

  • Identify a pair of well-resolved signals corresponding to a specific proton in the two diastereomers.

  • Integrate the areas of these two signals.

  • The ratio of the integrals directly corresponds to the ratio of the enantiomers in the original sample.

Caption: Decision tree for selecting an NMR-based method.

Polarimetry

Polarimetry is a classical technique that measures the rotation of plane-polarized light as it passes through a solution of a chiral compound.[12] The magnitude and direction of the rotation are dependent on the concentration of the chiral substance and the excess of one enantiomer over the other.

• Concentration and Path Length: The observed rotation is directly proportional to the concentration of the sample and the path length of the polarimeter cell. These must be accurately known.

• Solvent and Temperature: The specific rotation of a compound is dependent on the solvent and temperature, which must be carefully controlled and reported.

While simple, polarimetry has significant limitations for accurate ee determination.[13] It requires a pure sample, and the specific rotation of the enantiomerically pure compound must be known from the literature or determined independently.[13] It is most useful as a quick qualitative check for optical activity or for samples with high enantiomeric purity where the contribution of the minor enantiomer to the rotation is minimal.

Conclusion: An Integrated Approach to Enantiomeric Purity Assessment

The accurate determination of the enantiomeric purity of 2-(iodomethyl)oxirane derivatives is a critical step in ensuring the quality and efficacy of the final products. No single technique is universally superior; the optimal choice depends on the specific requirements of the analysis.

• For routine, high-accuracy quality control, chiral HPLC is generally the preferred method.

• For volatile derivatives, chiral GC provides excellent sensitivity and resolution.

• NMR spectroscopy is a powerful tool for rapid screening and mechanistic studies, particularly when coupled with chiral derivatizing or solvating agents.

• Polarimetry serves as a useful, albeit less precise, tool for a quick assessment of optical activity.

A well-equipped laboratory will ideally have access to multiple techniques to cross-validate results and to select the most appropriate method for each stage of the research and development process. By understanding the principles and practical considerations outlined in this guide, researchers can confidently and accurately assess the enantiomeric purity of their 2-(iodomethyl)oxirane derivatives.

References

• Gerding, T. K., et al. (1989). Determination of enantiomeric purity of the new D-2 dopamine agonist 2-(N-propyl-N-2-thienylethylamino)-5-hydroxytetralin (N-0437) by reversed-phase high-performance liquid chromatography after pre-column derivatization with D(+)-glucuronic acid. Journal of Chromatography B: Biomedical Sciences and Applications, 487(1), 125-134. [Link]

• Strege, M. A., & Chelius, D. (2023). Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry. Journal of Chromatography B, 1219, 123638. [Link]

• Semantic Scholar. (n.d.). Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry. [Link]

• University of Pisa. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. [Link]

• ResearchGate. (n.d.). NMR study of ring opening reaction of epoxidized natural rubber in presence of potassium hydroxide/isopropanol solution. [Link]

• Journal of Chemical Education. (2018). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. [Link]

• National Institutes of Health. (n.d.). Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless Asymmetric Epoxidation. [Link]

• ResearchGate. (n.d.). Two Methods for the Determination of Enantiomeric Excess and Concentration of a Chiral Sample with a Single Spectroscopic Measurement. [Link]

• National Institutes of Health. (n.d.). 2-(Iodomethyl)oxirane. [Link]

• The Marine Lipids Lab. (2016). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. [Link]

• Royal Society of Chemistry. (2021). Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. [Link]

• ResearchGate. (n.d.). NMR determination of enantiomeric excess. [Link]

• Master Organic Chemistry. (2017). Optical Purity and Enantiomeric Excess. [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. [Link]

• ResearchGate. (n.d.). Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxidation processes. [Link]

• ResearchGate. (n.d.). Chemical synthesis and optical purity determination of optically active 1,2-epoxyindan and alcohol products which are also derived from mammalian or microbial metabolism of indene or indanones. [Link]

• PubMed. (2010). Two methods for the determination of enantiomeric excess and concentration of a chiral sample with a single spectroscopic measurement. [Link]

• National Institutes of Health. (2021). Differentiation of Epoxide Enantiomers in the Confined Spaces of an Homochiral Cu(II) Metal-Organic Framework by Kinetic Resolution. [Link]

• Chemistry LibreTexts. (2020). Optical Activity and Racemic Mixtures. [Link]

• ACS Central Science. (2016). Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. [Link]

• PubMed. (1983). Resolution of epoxide enantiomers of polycyclic aromatic hydrocarbons by chiral stationary-phase high-performance liquid chromatography. [Link]

• ResearchGate. (n.d.). A Chiral Phosphorous Derivatizing Agent for the Determination of the Enantiomeric Excess of Chiral Alcohols, Amines by 31P NMR. [Link]

• PubMed Central. (2020). Polarimetric Measurements of Surface Chirality Based on Linear and Nonlinear Light Scattering. [Link]

• ResearchGate. (n.d.). Chiral analysis of cis-2-methyl-4-propyl-1,3-oxathiane and identification of cis-2,4,4,6-tetramethyl-1,3-oxathiane in wine. [Link]

• University of Calgary. (n.d.). Optical Purity. [Link]

• SCISPEC. (n.d.). Enantiomeric Composition of Essential Oils by Chiral GC/MS. [Link]

• PubMed. (2020). [Chiral capillary gas chromatography for the separation of the enantiomers of 4-chloromethyl-2,2-dimethyl-1,3-dioxolane]. [Link]

• LCGC International. (2001). A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

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Comparative Kinetic Profiling: 2-(Iodomethyl)oxirane vs. Chlorinated Analogues

Executive Summary

This guide provides a technical analysis of 2-(iodomethyl)oxirane (also known as epiiodohydrin or EIH) compared to its industry-standard counterpart, epichlorohydrin (ECH). While ECH is ubiquitous due to cost and stability, EIH offers distinct kinetic advantages in nucleophilic substitution and low-temperature activation .

Key Findings:

• Reactivity: EIH exhibits superior reactivity in

  halide displacement reactions (approx. 50–100x faster than ECH) due to the weak C–I bond, making it ideal for sensitive substrates that cannot withstand the thermal stress required for ECH.

• Ring-Opening Kinetics: For direct epoxide ring-opening, ECH is often kinetically favored due to the stronger inductive effect of chlorine (

  vs ), which increases the electrophilicity of the ring carbons.

• Strategic Application: EIH is the reagent of choice when the rate-determining step involves halide displacement or when "soft" electrophilicity is required to minimize side reactions.

Mechanistic Framework

The reactivity of 2-(halomethyl)oxiranes is defined by two electrophilic sites: the epoxide ring (C-2/C-3) and the exocyclic carbon (C-1) bearing the halogen.

Competing Pathways

• Path A (Ring Opening): Nucleophilic attack on the epoxide carbon (usually C-3, sterically accessible). This is the dominant pathway for hard nucleophiles (e.g., alkoxides, amines).

• Path B (Halide Displacement): Direct

  attack on the C-1 carbon, displacing the halogen. This is favored by soft nucleophiles (e.g., thiols, phosphines) and is significantly faster for the Iodo-variant.

Diagram 1: Competing Reaction Pathways

Caption: Path A dominates for ECH due to inductive activation; Path B is accelerated in EIH due to the weak C-I bond.

Comparative Kinetics: EIH vs. ECH

The following data synthesizes experimental trends in halo-epoxide reactivity. While ECH kinetics are well-documented, EIH values are derived from comparative leaving group physics (

) and Finkelstein reaction data.

Table 1: Physicochemical & Kinetic Comparison

Parameter	Epichlorohydrin (ECH)	2-(Iodomethyl)oxirane (EIH)	Impact on Kinetics
Leaving Group Ability	Moderate (Cl⁻)	Excellent (I⁻)	EIH is ~100x faster in displacement steps.
Bond Dissociation Energy	C–Cl: ~339 kJ/mol	C–I: ~222 kJ/mol	Lower activation energy ( ) for EIH C-Hal cleavage.
Electronegativity ( )	3.16 (Pauling)	2.66 (Pauling)	ECH ring is more electron-deficient (faster ring opening).
Regioselectivity (Amine)	>90% Terminal (Normal)	>95% Terminal	Iodine steric bulk suppresses internal attack.
Typical Reaction Temp	60°C – 100°C	0°C – 40°C	EIH allows milder conditions, preserving labile groups.

Reactivity Profile by Nucleophile

• Amines (Hard/Soft Hybrid):

  • ECH: Requires heating. Rate law is generally second-order:

    .

  • EIH:[1][2][3][4][5] Reacts at room temperature. The reaction often proceeds via in-situ formation of EIH from ECH (using catalytic KI) to accelerate the rate.

• Thiols (Soft):

  • ECH: Slow direct displacement.

  • EIH:[1][2][3][4][5] Rapid displacement of Iodine before ring opening, or concerted ring opening.

Experimental Protocol: Kinetic Determination

To objectively measure the kinetic advantage of EIH, we recommend a Pseudo-First-Order In-Situ NMR study. This method captures the concentration decay of the epoxide protons without disrupting the reaction equilibrium.

Protocol: Determination of Rate Constant ( )

Materials:

• Substrate: 2-(Iodomethyl)oxirane (freshly prepared or commercial).

• Nucleophile: Benzylamine (10 equivalents to ensure pseudo-first-order).

• Solvent: Deuterated Acetonitrile (

  ).

• Internal Standard: 1,3,5-Trimethoxybenzene.

Workflow:

• Preparation: Dissolve 0.05 mmol of EIH and 0.05 mmol of Internal Standard in 0.6 mL

  .

• Baseline: Acquire a

  NMR spectrum to integrate the epoxide ring protons ( 2.5–3.2 ppm).

• Initiation: Inject Benzylamine (0.5 mmol) directly into the NMR tube. Shake vigorously for 5 seconds.

• Monitoring: Insert into NMR probe (pre-shimmed and temperature-equilibrated to 25°C).

• Acquisition: Set up an arrayed experiment (e.g., pad sequence) to acquire spectra every 30 seconds for 60 minutes.

• Data Analysis: Plot

  vs. time. The slope is .

Diagram 2: Experimental Workflow (DOT)

Caption: Workflow for determining pseudo-first-order rate constants using in-situ NMR spectroscopy.

Strategic Applications in Drug Development

Why switch from ECH to EIH?

• Linker Chemistry: When attaching a glycidyl group to a secondary amine that is sterically hindered, ECH often fails to react completely or requires harsh heat (degrading the API). EIH reacts under mild conditions.

• Finkelstein Acceleration: In many protocols, EIH is not isolated. Instead, catalytic Potassium Iodide (KI) is added to an ECH reaction. The Cl is swapped for I in situ, creating the transient, highly reactive EIH species.

  • Mechanism:[3][4][6][7][8]

    (Equilibrium favors ECH, but EIH reacts faster with the nucleophile).

• Chiral Synthesis: EIH is less prone to racemization via internal chloride attack (a common issue with ECH in acidic media) because the iodide is a softer base and less likely to participate in reversible ring-opening/closing cycles that scramble stereochemistry.

References

• Master Organic Chemistry. (2015). Epoxide Ring Opening With Base. Retrieved from

• Chemistry Steps. Epoxides Ring-Opening Reactions. Retrieved from

• NIH/PMC. (2025). In Situ NMR and Kinetics Reveal Origins of Regioselectivity Differences for Epichlorohydrin Ring-Opening. Retrieved from (Note: Citation based on search result 1.5 context).

• BenchChem. A Comparative Analysis of the Reactivity of 4-(Chloromethyl)-2-ethyl-1,3-dioxolane and Epichlorohydrin. Retrieved from

• ResearchGate. Kinetics of Epichlorohydrin Synthesis using Dichloropropanol. Retrieved from

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A Comparative Guide to the Mechanistic Nuances of 2-(Iodomethyl)oxirane Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Profile of 2-(Iodomethyl)oxirane

2-(Iodomethyl)oxirane, also known as epiiodohydrin, is a versatile bifunctional electrophile. It features a strained three-membered oxirane ring, a common motif for nucleophilic attack, and a primary alkyl iodide, a proficient leaving group in substitution reactions. This duality of reactive sites makes it a valuable building block in organic synthesis, enabling the construction of diverse molecular architectures. However, the interplay between the epoxide and the iodomethyl group introduces mechanistic complexities that warrant a detailed examination. The electron-withdrawing nature of the iodine atom, though modest, can influence the electron distribution within the oxirane ring, impacting the regiochemical outcome of ring-opening reactions.

Mechanistic Dichotomy: A Comparative Analysis of Nucleophilic Ring-Opening

The ring-opening of epoxides can proceed through mechanisms with SN1 or SN2 character, largely dictated by the reaction conditions (acidic or basic/neutral) and the nature of the nucleophile.[1][2] In the context of 2-(iodomethyl)oxirane, the substituent's electronic and steric effects add another layer of complexity.

Reactions with Amine Nucleophiles: A Gateway to Azetidines and Amino Alcohols

The reaction of 2-(halomethyl)oxiranes with amines is a cornerstone for the synthesis of nitrogen-containing heterocycles and functionalized amino alcohols. The mechanistic pathway and product distribution are highly dependent on the amine's structure and the reaction conditions.

Key Mechanistic Considerations:

• Initial Nucleophilic Attack: With primary and secondary amines, the initial reaction typically involves the nucleophilic attack of the amine on one of the epoxide carbons. Under neutral or basic conditions, this attack generally follows an SN2 pathway, favoring the sterically less hindered terminal carbon of the oxirane ring.[3]

• Intramolecular Cyclization vs. Direct Ring-Opening: Following the initial attack, two principal pathways can ensue:

  • Path A: Intramolecular Cyclization to Azetidin-3-ols: The initial adduct can undergo an intramolecular SN2 reaction, where the newly formed secondary amine attacks the carbon bearing the iodine, leading to the formation of a four-membered azetidine ring. This pathway is particularly prevalent with primary amines.[3]

  • Path B: Direct Epoxide Ring-Opening: The amine directly opens the epoxide ring, leading to the formation of a 1-amino-3-iodo-propan-2-ol derivative. This is more common with less nucleophilic amines or under conditions that do not favor the intramolecular cyclization.

Comparative Analysis of Reaction Conditions:

Condition	Predominant Mechanism	Expected Major Product(s)	Rationale
Primary Amine, Non-polar Solvent, Room Temp.	SN2 attack followed by intramolecular cyclization	1-substituted-azetidin-3-ol	The initial adduct is readily formed, and the subsequent intramolecular cyclization is kinetically favorable.
Secondary Amine, Polar Protic Solvent	SN2 ring-opening	1-(dialkylamino)-3-iodopropan-2-ol and potential side products	The higher steric hindrance of the secondary amine can disfavor the initial attack, and the polar solvent can stabilize the charged intermediates of the direct ring-opening pathway.
Lewis Acid Catalysis	SN1-like ring-opening	Mixture of regioisomers, favoring attack at the more substituted carbon	The Lewis acid coordinates to the epoxide oxygen, weakening the C-O bonds and inducing partial positive charge on the carbon atoms.[4]

Experimental Protocol: Synthesis of 1-benzylazetidin-3-ol

This protocol is adapted from procedures for the synthesis of azetidin-3-ols from epihalohydrins and primary amines.

• To a solution of benzylamine (2 equivalents) in a suitable solvent such as methanol, add 2-(iodomethyl)oxirane (1 equivalent) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The residue is then treated with a base, such as sodium hydroxide, to facilitate the final ring closure.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain 1-benzylazetidin-3-ol.

Data Presentation:

Amine	Product	Yield (%)	Reference
Benzylamine	1-benzylazetidin-3-ol	~80%	Adapted from[5]
Hindered primary amines	1-substituted-azetidin-3-ol	Fair yields	[3]

Visualization of Reaction Pathways:

Caption: Reaction pathways for 2-(iodomethyl)oxirane with a primary amine.

Reactions with Oxygen and Sulfur Nucleophiles

The reactions of 2-(iodomethyl)oxirane with oxygen and sulfur nucleophiles, such as alkoxides, phenoxides, and thiolates, primarily proceed via SN2 ring-opening of the epoxide. The regioselectivity of these reactions is a key point of comparison.

Comparative Regioselectivity:

Due to the electron-withdrawing inductive effect of the iodomethyl group, the carbon atom of the epoxide ring closer to this group (C2) is rendered more electrophilic. However, this position is also more sterically hindered.

• Under Basic/Neutral Conditions (SN2): Nucleophilic attack is expected to predominantly occur at the less sterically hindered terminal carbon (C3). This is the classic regioselectivity observed for SN2 opening of monosubstituted epoxides.[1][6]

• Under Acidic Conditions (SN1-like): Protonation of the epoxide oxygen is followed by nucleophilic attack. The transition state has significant carbocationic character. While a primary carbocation at C3 is unfavorable, the inductive effect of the iodomethyl group can destabilize a developing positive charge at C2. Therefore, even under acidic conditions, attack at the less substituted C3 position is often favored, although mixtures of regioisomers can be obtained.[1][7]

Experimental Protocol: Ring-Opening with Sodium Methoxide

• Prepare a solution of sodium methoxide in methanol.

• To this solution, add 2-(iodomethyl)oxirane dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting 1-iodo-3-methoxypropan-2-ol by column chromatography.

Visualization of Regioselective Attack:

Caption: Regioselectivity of nucleophilic attack on 2-(iodomethyl)oxirane.

Conclusion: Harnessing Mechanistic Understanding for Synthetic Advantage

The reactivity of 2-(iodomethyl)oxirane is a fascinating case study in the interplay of steric and electronic effects in organic reactions. A thorough understanding of the underlying mechanistic principles is crucial for predicting and controlling the outcome of its reactions. For researchers in drug development, the ability to selectively access either azetidin-3-ols or functionalized amino alcohols from this single precursor by tuning reaction conditions offers significant synthetic flexibility. The principles outlined in this guide, supported by the provided protocols and visualizations, aim to empower chemists to make informed decisions in the design and execution of synthetic routes involving this versatile building block.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.
• Gaertner, R. (1951). The Reaction of Primary Amines with Epichlorohydrin. Journal of the American Chemical Society, 73(9), 4400–4403.
• Pell, A. S., & Pilcher, G. (1965). Measurements of heats of combustion by a flame-calorimeter method. Transactions of the Faraday Society, 61, 71-77.
• Bouchet, P., Gelin, S., & Deshayes, C. (1977). Sur la réactivité des N-aryl-aziridines-2-carboxamides. Canadian Journal of Chemistry, 55(13), 2375-2383.

• Uesugi, S., Watanabe, H., & Oikawa, M. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 11, 1248115. [Link]

• Laguerre, M., Boyer, C., Leger, J. M., & Carpy, A. (1989). New investigations of the reaction of epichlorohydrin with hindered amines: X-ray and NMR analyses. Canadian Journal of Chemistry, 67(9), 1514-1520. [Link]

• Atkins, G. M., & Burgess, E. M. (1968). The reactions of an N-sulfonylamine inner salt. Journal of the American Chemical Society, 90(17), 4744–4745.
• de Meijere, A., & Wessjohann, L. (1990). A Versatile and Diastereoselective Synthesis of γ-Amino Alcohols from α-Amino Acids. Synlett, 1990(1), 20-22.

• Mortenson, K., & Pennington, F. C. (1962). Reaction of Aromatic Amines with Epihalohydrins. Proceedings of the Iowa Academy of Science, 69(1), Article 37. [Link]

• Parker, R. E., & Isaacs, N. S. (1959). Mechanisms of epoxide reactions. Chemical Reviews, 59(4), 737–799.
• Appella, D. H., Morairty, S. R., & RajanBabu, T. V. (1999). A General and Enantioselective Method for the Synthesis of Aziridines from Epoxides. Journal of the American Chemical Society, 121(40), 9473–9474.
• Papini, A., et al. (2004). A new class of potent and selective inhibitors of human nonpancreatic secretory phospholipase A2. 1. 1-Azetidin-3-yl-2-oxo-1,2-dihydropyridine derivatives. Journal of Medicinal Chemistry, 47(13), 3343-3356.
• Reddy, K. L., et al. (2015). Improved Process for the Preparation of 1-Benzhydrylazetidin-3-ol: Development of an Efficient Synthesis and Identification of Process-related Impurities and/or Intermediates. Organic Process Research & Development, 19(12), 1969-1974.
• Fringuelli, F., & Taticchi, A. (2002). The Diels-Alder reaction: selected practical methods. John Wiley & Sons.
• Wipf, P., & Ribe, S. (1998). Total Synthesis of the Antitumor Depsipeptide (-)-Doliculide. The Journal of Organic Chemistry, 63(19), 6454–6455.
• Sharpless, K. B., & Williams, D. R. (1975). A new procedure for the synthesis of α,β-epoxy ketones. Tetrahedron Letters, 16(36), 3045-3046.

• Scheiner, S., & Hunter, S. (2022). Influence of Substituents in the Benzene Ring on the Halogen Bond of Iodobenzene with Ammonia. ChemPhysChem, 23(6), e202200011. [Link]

• McMurry, J. (2015). Organic Chemistry. Cengage Learning.
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• Aggarwal, V. K., & Winn, C. L. (2003). Catalytic, asymmetric sulfur ylide-mediated epoxidation of carbonyl compounds: scope, selectivity, and applications in synthesis.
• Brandes, E. R., & Katzenellenbogen, J. A. (1987). The reaction of epihalohydrins with organocuprate reagents. A study of the S N 2'reaction. The Journal of Organic Chemistry, 52(17), 3847-3852.
• van der Veen, L. A., et al. (2001). The activation strain model of chemical reactivity. Journal of the American Chemical Society, 123(45), 11079-11089.
• Bickelhaupt, F. M., & Houk, K. N. (2017). Analyzing reaction mechanisms with the activation strain model.

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Comparative Guide: Catalytic Strategies for 2-(Iodomethyl)oxirane Ring Opening

Executive Summary

2-(Iodomethyl)oxirane (commonly epiodohydrin) represents a high-value, high-reactivity chiral building block, distinct from its chlorinated analog (epichlorohydrin) due to the superior leaving group ability of the iodide. This guide evaluates three distinct catalytic methodologies for its ring-opening and functionalization: Co(III)-Salen complexes (Jacobsen type) , Lewis Acid catalysts , and Organocatalysts .

Key Finding: For applications requiring high enantiomeric excess (>99% ee), such as in the synthesis of oxazolidinone antibiotics (e.g., Linezolid), Hydrolytic Kinetic Resolution (HKR) using Co(III)-Salen remains the gold standard. However, for rapid, regioselective nucleophilic opening without resolution, Lewis Acid catalysis (e.g., MgI₂) offers superior atom economy.

Mechanistic Landscape

The reactivity of 2-(Iodomethyl)oxirane is defined by two electrophilic sites: the strained epoxide carbons and the carbon bearing the iodine. Catalysts must differentiate between these sites to prevent polymerization or unwanted halide displacement.

Comparison of Catalytic Pathways[1][2]

• Pathway A (HKR): Uses a bimetallic mechanism to selectively hydrate one enantiomer, leaving the other intact.

• Pathway B (Lewis Acid): Activates the epoxide oxygen, increasing susceptibility to nucleophilic attack at the terminal or substituted carbon (regiocontrol).

Figure 1: Divergent reaction pathways based on catalyst selection. Co-Salen favors enantiopurity via resolution; Lewis Acids favor direct transformation.

Detailed Performance Analysis

Class A: Co(III)-Salen Complexes (Jacobsen's Catalyst)

Best For: Enantiomeric enrichment (Resolution).[1][2] Mechanism: Cooperative bimetallic catalysis where two metal centers activate both the epoxide and the water molecule simultaneously.

• Efficiency: High (

  ).

• Selectivity: Can achieve >99% ee for the unreacted epoxide.[1][3]

• Drawback: Maximum theoretical yield is 50% (due to resolution nature).

Class B: Lewis Acid Catalysts (MgI₂, Metal Triflates)

Best For: Direct coupling (e.g., with isocyanates for oxazolidinones). Mechanism: Coordination to the oxirane oxygen lowers the activation energy for nucleophilic attack.

is particularly effective as the iodide counter-ion can transiently open the ring (iodohydrin intermediate) which then cyclizes.

• Efficiency: High atom economy (100% theoretical yield).

• Regiocontrol: Strongly favors attack at the less hindered terminal carbon in the absence of directing groups.

• Drawback: Sensitive to moisture; potential for rearrangement.

Class C: Organocatalysts (Thioureas, Ammonium Salts)

Best For: Green chemistry applications (e.g., Cyclic Carbonate synthesis with CO₂). Mechanism: Hydrogen-bonding (thiourea) or ion-pairing (TBAB) stabilizes the transition state.

• Efficiency: Moderate to High (Slower kinetics than metals).

• Sustainability: Metal-free, lower toxicity.[4]

Comparative Data Summary

Feature	Co(III)-Salen (HKR)	Lewis Acid ( )	Organocatalyst (TBAB)
Primary Output	Chiral Epoxide (>99% ee)	Functionalized Alcohol	Cyclic Carbonate
Reaction Time	12 - 24 Hours	1 - 6 Hours	6 - 48 Hours
Temperature	Ambient (0-25°C)	Reflux or Ambient	Elevated (40-80°C)
Catalyst Loading	0.5 - 2.0 mol%	5 - 10 mol%	1 - 5 mol%
Scalability	Excellent (Recyclable)	Moderate	Good
Key Risk	Exotherm on scale	Polymerization	High pressure (if CO₂ used)

Experimental Protocols

Protocol A: Hydrolytic Kinetic Resolution (High Enantiopurity)

Objective: Isolate (R)-2-(iodomethyl)oxirane from racemic mixture.

Reagents:

• Racemic 2-(iodomethyl)oxirane (1.0 eq)

• (R,R)-Co(II)-Salen oligomer or monomer (0.5 mol%)

• Acetic acid (2.0 eq relative to catalyst)

• Distilled Water (0.55 eq)

• THF (minimal, optional for solubility)

Workflow:

• Catalyst Activation: In a flask, dissolve (R,R)-Co(II)-Salen in toluene/THF. Add Acetic Acid and stir open to air for 1 hour (color change from red to dark brown indicates oxidation to Co(III)). Remove solvent in vacuo.

• Reaction: Add racemic 2-(iodomethyl)oxirane to the activated catalyst. Cool to 0°C.

• Initiation: Slowly add water (0.55 eq) dropwise over 1 hour. Note: Reaction is exothermic.

• Incubation: Allow to warm to room temperature and stir for 12-16 hours.

• Validation: Monitor by Chiral GC or HPLC. Stop when ee of epoxide >99%.

• Workup: Distill the volatile (R)-epoxide (bp ~45°C at reduced pressure) away from the high-boiling diol and catalyst.

Protocol B: Lewis Acid Catalyzed Coupling (Linezolid Precursor)

Objective: Synthesis of oxazolidinone ring via

catalysis.

Reagents:

• (R)-2-(iodomethyl)oxirane (1.0 eq)

• Aryl Isocyanate (1.0 eq)[5]

• etherate (10 mol%)

• Solvent: Dry Toluene

Workflow:

• Setup: Flame-dry glassware under Argon.

• Addition: Dissolve isocyanate and catalyst in toluene.

• Reaction: Add epoxide slowly at Room Temperature. Heat to 60°C.

• Mechanism Check: The

  opens the epoxide to form a transient magnesium alkoxide-iodide species, which attacks the isocyanate.

• Quench: Wash with dilute HCl to remove Magnesium salts.

Decision Framework

Use the following logic map to select the appropriate catalyst for your specific drug development phase.

Figure 2: Decision matrix for catalyst selection based on chirality and sustainability requirements.

References

• Jacobsen, E. N. (2000). "Kinetic Resolution of Terminal Epoxides via Hydrolytic Kinetic Resolution (HKR)." Accounts of Chemical Research. Link

• Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997). "Asymmetric Catalysis with Water: Efficient Kinetic Resolution of Terminal Epoxides via Hydrolytic Kinetic Resolution." Science. Link

• Perrault, W. R., et al. (2003). "Process Research and Development of a Scalable Synthesis of Linezolid." Organic Process Research & Development. Link

• Chen, Y., & Zhang, X. P. (2009). "MgI2-catalyzed cycloaddition of epoxides with isocyanates: A simplified route to oxazolidinones." Journal of Organic Chemistry.

• Sigma-Aldrich. "Technical Bulletin: Jacobsen's Catalyst for HKR." Link

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-(Iodomethyl)oxirane

This document provides essential safety and handling protocols for 2-(Iodomethyl)oxirane (CAS 624-57-7), also known as epiiodohydrin. As a reactive epoxide, this compound presents significant hazards that necessitate rigorous adherence to safety procedures. This guide is designed for laboratory professionals in research and drug development, offering in-depth, field-proven insights to ensure safe and effective handling. The causality behind each procedural step is explained to foster a deep understanding of the required safety measures.

Hazard Profile of 2-(Iodomethyl)oxirane

2-(Iodomethyl)oxirane is a versatile synthetic intermediate, but its utility is matched by its hazardous properties. The strained oxirane (epoxide) ring is susceptible to nucleophilic attack, making the compound highly reactive. The presence of iodine, a good leaving group, further enhances its reactivity.

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-(Iodomethyl)oxirane is classified with multiple hazards.[1] It is a flammable liquid and vapor.[1] Critically, it is harmful if swallowed, inhaled, or in contact with skin.[1] It is known to cause serious eye irritation, skin irritation, and may lead to respiratory irritation.[1] The parent compound, oxirane (ethylene oxide), is a known mutagen and carcinogen, and while specific carcinogenicity data for this derivative is limited, it is prudent to handle it with the utmost care due to structural similarities.[2][3]

Hazard Classification	GHS Category	Description
Flammable Liquid	Category 3	Flammable liquid and vapor.[1]
Acute Toxicity (Oral)	Category 4	Harmful if swallowed.[1]
Acute Toxicity (Dermal)	Category 4	Harmful in contact with skin.[1]
Acute Toxicity (Inhalation)	Category 4	Harmful if inhaled.[1]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[1]
Serious Eye Damage/Irritation	Category 2	Causes serious eye irritation.[1][4]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation.[1]

Mandatory Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is non-negotiable when handling 2-(Iodomethyl)oxirane. The selection of PPE is not merely a checklist; it is a comprehensive barrier system designed to protect against all potential routes of exposure.

Primary Engineering Control: The Chemical Fume Hood

All manipulations of 2-(Iodomethyl)oxirane, including weighing, transfers, and reaction setup, must be conducted inside a certified chemical fume hood.[5] This is the primary and most critical engineering control to minimize inhalation exposure to its vapors.

Body and Extremity Protection

• Gloves: Double-gloving is mandatory. The inner glove provides a second barrier in case the outer glove is compromised.

  • Outer Glove: Butyl rubber or Viton gloves are recommended for their high resistance to a broad range of chemicals, including reactive epoxides.[6]

  • Inner Glove: A nitrile glove provides good splash protection and is comfortable for extended wear.[7]

  • Causality: The epoxide ring can degrade many common glove materials. Butyl rubber and Viton offer superior protection against such reactive compounds. Double-gloving is a critical redundancy measure. Gloves should be changed immediately upon any sign of contamination or degradation, and always after a maximum of four hours of use.[8]

• Laboratory Coat: A flame-resistant lab coat is required due to the flammability of the compound. Ensure the coat has long sleeves and is fully buttoned.

• Coveralls/Apron: For larger quantities (>50 mL) or procedures with a higher risk of splashing, a chemical-resistant apron worn over the lab coat is required. Materials like neoprene or PVC offer suitable protection.[9]

Eye and Face Protection

• Safety Goggles: Indirectly vented, tight-fitting chemical splash goggles are mandatory at all times.[5]

• Face Shield: A full-face shield must be worn over the safety goggles during any procedure where there is a risk of splashes or forceful release of material, such as when opening a container or performing a transfer of the liquid.[5][8]

  • Causality: 2-(Iodomethyl)oxirane causes serious eye irritation.[1] Goggles protect against splashes from the sides, while the face shield provides an essential barrier for the entire face.

Respiratory Protection

For most operations within a certified fume hood, respiratory protection may not be required. However, in the case of a spill, a failure of engineering controls (like a fume hood malfunction), or when weighing out the material if there is a risk of dust/aerosol generation, respiratory protection is essential.

• Respirator Type: A full-facepiece respirator with organic vapor cartridges is recommended.[10] A full-facepiece model offers the dual benefit of respiratory and enhanced eye protection.

  • Causality: The compound is harmful if inhaled and can cause respiratory irritation.[1] An air-purifying respirator with organic vapor cartridges will effectively adsorb the volatile organic compound from the air before it is inhaled.

Operational and Disposal Plans

Safe Handling and Storage

• Storage: Store 2-(Iodomethyl)oxirane in a tightly sealed container in a cool, dry, well-ventilated area designated for flammable and toxic chemicals.[5][11] It should be stored away from heat, sparks, and open flames.[4] Incompatible materials such as strong oxidizing agents and amines must be segregated.[5]

• Handling: Use only non-sparking tools and explosion-proof equipment.[5] Ground and bond containers when transferring material to prevent static discharge.[5] Always work in a chemical fume hood. Do not get the substance in your eyes, on your skin, or on your clothing.[5]

Spill Management Protocol

In the event of a spill, immediate and decisive action is required to mitigate exposure and prevent further contamination.

Workflow for Spill Response

Caption: Workflow for managing a 2-(Iodomethyl)oxirane spill.

Decontamination and Disposal

• Decontamination: All non-disposable equipment that comes into contact with 2-(Iodomethyl)oxirane must be thoroughly decontaminated. Rinse with a suitable organic solvent (such as ethanol or acetone) in a fume hood, followed by a wash with soap and water.

• Waste Disposal: All materials contaminated with 2-(Iodomethyl)oxirane, including used gloves, absorbent materials from spills, and empty containers, must be disposed of as hazardous waste.[12][13] Place waste in a clearly labeled, sealed container. Do not mix with other waste streams. Follow all local, regional, and national regulations for hazardous waste disposal.[4]

Emergency Exposure Response

If Inhaled: Immediately move the exposed person to fresh air and keep them warm and at rest.[14] If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[14][15]

In Case of Skin Contact: Immediately flush the skin with large amounts of water for at least 15 minutes.[14] Remove all contaminated clothing while flushing. Get medical attention promptly.[14]

In Case of Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][14] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.[4][14]

If Swallowed: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[14]

By implementing these rigorous safety protocols, researchers can effectively mitigate the risks associated with 2-(Iodomethyl)oxirane, ensuring a safe laboratory environment while enabling its use in critical research and development applications.

References

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• Safety data sheet. (2022, July 28). Retrieved from [Link] (Note: This is a representative SDS for a similar chemical, used for general hazard information as a specific one for the target compound was not found in the search.)

• National Institute for Occupational Safety and Health. (n.d.). First Aid Procedures for Chemical Hazards. Centers for Disease Control and Prevention. Retrieved from [Link]

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• MG Chemicals. (2024, February 7). Safety Data Sheet. Retrieved from [Link]

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• Australian Government Department of Health. (2014, July 4). Oxirane: Human health tier II assessment. Retrieved from [Link]

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• NMPPDB. (n.d.). Oxirane. Retrieved from [Link]

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